N-Boc-O-(3-bromopropyl)-L-tyrosine

Core Science & Biosynthesis

N-Boc-O-(3-bromopropyl)-L-tyrosine chemical structure and physical properties

An In-depth Technical Guide to N-Boc-O-(3-bromopropyl)-L-tyrosine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of N-Boc-O-(3-bromopropyl)-L-tyrosine, a versatile synthetic building block derived from the essential amino acid L-tyrosine. We will delve into its chemical structure, physical properties, a validated synthesis protocol, and its significant applications in medicinal chemistry and peptide science.

Introduction: A Multifunctional Building Block

N-Boc-O-(3-bromopropyl)-L-tyrosine is a non-canonical amino acid derivative designed for strategic incorporation into complex molecules. Its structure features three key components:

• L-Tyrosine Core: Provides the fundamental amino acid scaffold with inherent chirality.

• N-Boc Protecting Group: The tert-butoxycarbonyl (Boc) group on the alpha-amino function ensures stability during reactions and allows for controlled deprotection under acidic conditions, a cornerstone of modern peptide synthesis.[1]

• O-(3-bromopropyl) Ether: The alkyl chain attached to the phenolic hydroxyl group introduces a reactive handle. The terminal bromine atom is an excellent leaving group, making it susceptible to nucleophilic substitution. This functional group is pivotal for subsequent modifications, such as cyclization, bioconjugation, or the introduction of other moieties.

This combination of a protected amino acid and a reactive alkyl halide makes it a highly valuable intermediate in the synthesis of novel peptides, drug candidates, and molecular probes.

Chemical Structure and Physicochemical Properties

The structural integrity and physical characteristics of a compound are fundamental to its application in synthesis.

Chemical Structure

The IUPAC name for this compound is (S)-2-((tert-butoxycarbonyl)amino)-3-(4-(3-bromopropoxy)phenyl)propanoic acid.

Caption: Chemical structure of N-Boc-O-(3-bromopropyl)-L-tyrosine.

Physical Properties

A summary of the key physical and chemical properties is provided below. These properties are calculated based on the structure and may be supplemented by experimental data where available.

Property	Value	Source
CAS Number	Not explicitly assigned; derived from O-(3-Bromopropyl)-L-tyrosine.[2]	AChemBlock[2]
Molecular Formula	C₁₇H₂₄BrNO₅	Calculated
Molecular Weight	402.28 g/mol	Calculated
Appearance	Expected to be a white to off-white solid.	Inferred from similar compounds.[1][3]
Solubility	Soluble in organic solvents like DMSO, DMF, and chlorinated solvents.	Inferred from structural components.[1]
Storage	Store at 2-8°C, protected from light and moisture.	Standard for reactive intermediates.

Synthesis Protocol: O-Alkylation of N-Boc-L-Tyrosine

The most direct and efficient method for preparing N-Boc-O-(3-bromopropyl)-L-tyrosine is through the selective O-alkylation of the commercially available starting material, N-Boc-L-tyrosine.

Rationale and Mechanism

The synthesis leverages the difference in acidity between the carboxylic acid proton and the phenolic proton of N-Boc-L-tyrosine. The phenolic hydroxyl group is less acidic and requires a stronger base for deprotonation compared to the carboxylic acid. However, by using a suitable base and an appropriate alkylating agent, selective alkylation at the phenolic oxygen can be achieved. The reaction proceeds via a Williamson ether synthesis mechanism, where the phenoxide ion acts as a nucleophile, attacking the electrophilic carbon of the 1,3-dibromopropane.

A similar synthetic strategy has been successfully employed for the alkylation of N-Boc-tyrosine with other alkyl halides, such as 3-bromocyclohexene, demonstrating the robustness of this approach.[4]

Synthetic Workflow Diagram

Caption: General workflow for the synthesis of the target compound.

Detailed Experimental Protocol

This protocol is adapted from established procedures for similar O-alkylation reactions of N-Boc-tyrosine.[4][5]

Materials:

• N-Boc-L-tyrosine (1.0 eq.) [CAS: 3978-80-1]

• 1,3-Dibromopropane (3.0-5.0 eq.)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq.) or Potassium Carbonate (K₂CO₃, 2-3 eq.)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), add N-Boc-L-tyrosine.

• Dissolution: Dissolve the starting material in anhydrous DMF.

• Deprotonation: Cool the solution to 0°C using an ice bath. Add sodium hydride portion-wise. Caution: Hydrogen gas is evolved. Stir the mixture at 0°C for 30-60 minutes until gas evolution ceases. The formation of the sodium phenoxide is observed.

• Alkylation: Add 1,3-dibromopropane dropwise to the reaction mixture at 0°C. After the addition is complete, allow the reaction to warm to room temperature and stir overnight.

• Work-up:

  • Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0°C.

  • Dilute the mixture with water and extract the product with ethyl acetate (3x).

  • Combine the organic layers and wash with water and then brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure N-Boc-O-(3-bromopropyl)-L-tyrosine.

Applications in Research and Development

The unique trifunctional nature of N-Boc-O-(3-bromopropyl)-L-tyrosine makes it a powerful tool for medicinal chemists and drug development professionals.

• Peptide Stapling and Cyclization: The 3-bromopropyl chain can be used to form cyclic peptides. After incorporation into a peptide sequence, the terminal bromine can react with a nucleophilic side chain (e.g., cysteine, lysine) or the N-terminus of the peptide to create a constrained, cyclic structure. This is a key strategy for improving peptide stability, cell permeability, and binding affinity.

• Linker Chemistry for Bioconjugation: This molecule serves as a precursor for introducing a stable propyl ether linker. The terminal bromide can be converted to other functional groups (e.g., azide, amine, thiol) for subsequent conjugation to biomolecules like proteins, antibodies, or nanoparticles, a technique vital in creating antibody-drug conjugates (ADCs) and targeted drug delivery systems.[3]

• Synthesis of Novel Scaffolds: The reactive handle allows for the construction of complex molecular architectures. It can be used in cross-coupling reactions or as an anchor point to build libraries of compounds for high-throughput screening in drug discovery programs. Its utility as a building block is analogous to other halogenated tyrosine derivatives used in the development of novel therapeutic agents.[3]

Conclusion

N-Boc-O-(3-bromopropyl)-L-tyrosine is a strategically designed synthetic intermediate with significant potential in advanced chemical synthesis. Its straightforward preparation, coupled with the orthogonal reactivity of its functional groups, provides researchers with a reliable and versatile tool for constructing complex and biologically active molecules. This guide has outlined its fundamental properties and a robust synthetic pathway, providing a solid foundation for its application in pioneering research endeavors.

References

• The Royal Society of Chemistry. Supporting information_OBC_rev1. Available from: [Link]

• Yagyu, D., et al. (2001). An efficient synthesis of N-tert-butoxycarbonyl-O-cyclohexyl-L-tyrosine. PubMed. Available from: [Link]

• Patsnap. Method for preparing Boc-L-tyrosine by using (Boc)2O. Available from: [Link]

• Google Patents. CN104447415A - Method for preparing Boc-L-tyrosine by using (Boc)2O.

• PubChem. 3-Bromo-L-tyrosine. National Center for Biotechnology Information. Available from: [Link]

Sources

• 1. CAS 3978-80-1: BOC-L-tyrosine | CymitQuimica [cymitquimica.com]
• 2. O-(3-Bromopropyl)-L-tyrosine hydrochloride 95% | CAS: 1579942-17-8 | AChemBlock [achemblock.com]
• 3. chemimpex.com [chemimpex.com]
• 4. An efficient synthesis of N-tert-butoxycarbonyl-O-cyclohexyl-L-tyrosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]

A Technical Guide to N-Boc-O-(3-bromopropyl)-L-tyrosine for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical overview of N-Boc-O-(3-bromopropyl)-L-tyrosine, a specialized amino acid derivative. Given its status as a niche research chemical, this guide emphasizes safety and handling protocols derived from its chemical structure, alongside practical insights for its application in scientific research.

Compound Identification and Overview

N-Boc-O-(3-bromopropyl)-L-tyrosine is a synthetic derivative of the natural amino acid L-tyrosine. Its structure is characterized by two key modifications:

• N-terminus Protection: The amino group is protected by a tert-butyloxycarbonyl (Boc) group. This is a common strategy in peptide synthesis to prevent unwanted reactions at the amine terminus, and it can be readily removed under acidic conditions.[1][2]

• Phenolic Ether Linkage: The hydroxyl group of the tyrosine side chain is modified with a 3-bromopropyl ether. This functional group is the most reactive part of the molecule and is designed to act as an electrophile, specifically as an alkylating agent for various nucleophiles.

This unique combination of a protected amino acid core and a reactive alkyl halide side chain makes N-Boc-O-(3-bromopropyl)-L-tyrosine a valuable bifunctional building block in medicinal chemistry and drug development, particularly for creating covalent inhibitors or conjugating molecules to proteins and other biomolecules.

CAS Number and Safety Data Sheet (SDS)

As of early 2026, a specific CAS (Chemical Abstracts Service) Registry Number for N-Boc-O-(3-bromopropyl)-L-tyrosine is not readily found in major public chemical databases. Similarly, a standardized, manufacturer-issued Safety Data Sheet (SDS) is not widely available.

The absence of these standard identifiers suggests that the compound is a novel or specialized research chemical. Consequently, users are legally and ethically obligated to perform a thorough risk assessment based on the known hazards of its constituent functional groups before handling. It is imperative to treat the substance as potentially hazardous until proven otherwise.[3]

Provisional Hazard Analysis and Risk Assessment

In the absence of a formal SDS, a provisional hazard profile must be constructed by analyzing the molecule's structure.

Feature	Associated Hazard	Rationale and Mitigation
3-Bromopropyl Group	Alkylating Agent, Potential Mutagen, Irritant	This is the primary hazardous feature. Alkyl bromides are electrophilic and can react with nucleophiles, including DNA and proteins.[4][5] Alkylating agents are a class of compounds known to be potentially carcinogenic and can cause severe irritation to the skin, eyes, and respiratory tract.[6][7] Mitigation: Handle exclusively in a certified chemical fume hood. Use appropriate personal protective equipment (PPE), including chemical-resistant gloves (nitrile or neoprene), safety goggles, and a lab coat. Avoid inhalation of dust or fumes.
Boc-Protected Tyrosine Core	Low (Generally Non-Hazardous)	The Boc-tyrosine scaffold itself is considered non-hazardous.[8] The Boc group is stable under neutral and basic conditions but is labile to strong acids (e.g., trifluoroacetic acid), which will release isobutylene and carbon dioxide.[2] The L-tyrosine component is a naturally occurring amino acid with low toxicity.[9] Mitigation: Standard laboratory hygiene practices are sufficient for this part of the molecule.
Solid Form	Inhalation Hazard	As a crystalline solid or powder, the compound can be easily aerosolized, leading to respiratory exposure. Mitigation: Handle as a solid in a fume hood, avoiding actions that generate dust. If weighing, do so with care in a ventilated enclosure.

Overall Assessment: The primary risk associated with this compound is its alkylating potential. It must be handled with the same precautions as other hazardous alkylating agents.[5][6][10]

Safe Handling and Experimental Workflow

A rigorous and cautious approach is mandatory when working with this compound. The following workflow outlines the critical steps for safe handling from receipt to disposal.

Personal Protective Equipment (PPE) and Engineering Controls

• Primary Engineering Control: Always handle N-Boc-O-(3-bromopropyl)-L-tyrosine within a certified chemical fume hood to prevent inhalation exposure.

• Eye Protection: Chemical safety goggles are required at all times.

• Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Change gloves immediately if they become contaminated.

• Body Protection: A full-length lab coat should be worn and kept fastened.

Storage and Stability

• Store in a tightly sealed container in a cool, dry, and well-ventilated area.

• Keep away from incompatible materials such as strong bases, oxidizing agents, and potent nucleophiles (e.g., thiols, amines) to prevent unintended reactions.

• The ether linkage is generally stable but can be cleaved by strong acids like HBr or HI, particularly at elevated temperatures.[11][12]

Safe Handling Workflow Diagram

The following diagram illustrates the logical flow for safely managing this chemical in a research setting.

Caption: Safe handling workflow for N-Boc-O-(3-bromopropyl)-L-tyrosine.

Example Experimental Protocol: Alkylation of a Thiol

This protocol provides a general method for using N-Boc-O-(3-bromopropyl)-L-tyrosine to alkylate a thiol-containing molecule (R-SH), such as cysteine or a thiol-modified surface. This is a typical nucleophilic substitution reaction.[4]

Objective: To covalently attach the tyrosine derivative to a thiol via a thioether bond.

Materials:

• N-Boc-O-(3-bromopropyl)-L-tyrosine

• Thiol-containing substrate (R-SH)

• Anhydrous, polar aprotic solvent (e.g., Dimethylformamide - DMF)

• Mild, non-nucleophilic base (e.g., Diisopropylethylamine - DIPEA)

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware, dried in an oven.

Procedure:

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the thiol-containing substrate (1.0 equivalent) in anhydrous DMF.

• Deprotonation: Add DIPEA (1.1 equivalents) to the solution and stir for 10-15 minutes at room temperature. This deprotonates the thiol to form the more nucleophilic thiolate.

• Alkylation: In a separate vial, dissolve N-Boc-O-(3-bromopropyl)-L-tyrosine (1.2 equivalents) in a minimal amount of anhydrous DMF. Add this solution dropwise to the stirred thiolate solution.

• Reaction: Allow the reaction to stir at room temperature. Monitor the reaction progress using an appropriate technique (e.g., TLC, LC-MS) until the starting thiol is consumed (typically 2-12 hours).

• Workup: Once the reaction is complete, dilute the mixture with ethyl acetate and wash sequentially with 5% aqueous citric acid, water, and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude product by flash column chromatography on silica gel to yield the desired N-Boc-O-(3-propyl-S-R)-L-tyrosine product.

Alkylation Reaction Workflow

Sources

• 1. CAS 3978-80-1: BOC-L-tyrosine | CymitQuimica [cymitquimica.com]
• 2. rsc.org [rsc.org]
• 3. hmroyal.com [hmroyal.com]
• 4. evitachem.com [evitachem.com]
• 5. Alkylating agents in chemotherapy | Health and Medicine | Research Starters | EBSCO Research [ebsco.com]
• 6. Alkylating antineoplastic agent - Wikipedia [en.wikipedia.org]
• 7. questjournals.org [questjournals.org]
• 8. carlroth.com [carlroth.com]
• 9. dcfinechemicals.com [dcfinechemicals.com]
• 10. Alkylating Agents - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. 18.3 Reactions of Ethers: Acidic Cleavage - Organic Chemistry | OpenStax [openstax.org]

Navigating the Spectral Landscape of N-Boc-O-(3-bromopropyl)-L-tyrosine: A Predictive and Practical Guide

For Immediate Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of N-Boc-O-(3-bromopropyl)-L-tyrosine and a Note on Spectral Data

N-Boc-O-(3-bromopropyl)-L-tyrosine is a valuable synthetic intermediate in the fields of peptide chemistry and medicinal chemistry. The presence of the Boc-protecting group on the amine, a free carboxylic acid, and a reactive bromopropyl ether on the phenolic side chain makes it a versatile building block for the synthesis of complex peptides, peptidomimetics, and small molecule drug candidates. The bromopropyl group, in particular, allows for further functionalization through nucleophilic substitution, enabling the introduction of a wide variety of moieties.

Accurate structural characterization is paramount in the synthesis of such specialized reagents. Nuclear Magnetic Resonance (NMR) spectroscopy is the cornerstone of this characterization, providing detailed information about the chemical environment of each proton and carbon atom within the molecule.

A Note on the Presented Data: As of the writing of this guide, a comprehensive, publicly available, and experimentally validated set of reference ¹H and ¹³C NMR spectra for N-Boc-O-(3-bromopropyl)-L-tyrosine could not be located in peer-reviewed literature or common spectral databases. Therefore, this guide will take a predictive approach, grounded in the established principles of NMR spectroscopy and based on the known spectral data of its constituent fragments: N-Boc-L-tyrosine and the 3-bromopropoxy moiety. This predictive analysis will serve as a robust guide for researchers in interpreting their own experimentally acquired spectra.

Synthesis of N-Boc-O-(3-bromopropyl)-L-tyrosine: An Experimental Protocol

The synthesis of N-Boc-O-(3-bromopropyl)-L-tyrosine is typically achieved through the O-alkylation of the phenolic hydroxyl group of N-Boc-L-tyrosine with a suitable three-carbon electrophile, such as 1,3-dibromopropane. The following protocol is a representative procedure.

Reaction Scheme:

Caption: Synthesis of N-Boc-O-(3-bromopropyl)-L-tyrosine.

Materials:

• N-Boc-L-tyrosine

• 1,3-Dibromopropane (used in excess)

• Potassium carbonate (K₂CO₃), anhydrous

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a round-bottom flask, add N-Boc-L-tyrosine (1.0 eq) and anhydrous potassium carbonate (2.0-3.0 eq).

• Add anhydrous DMF to dissolve the solids.

• Add 1,3-dibromopropane (3.0-5.0 eq) to the reaction mixture.

• Heat the mixture to 60-70 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts.

• Dilute the filtrate with ethyl acetate and wash with water, followed by saturated aqueous sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-Boc-O-(3-bromopropyl)-L-tyrosine.

Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum of N-Boc-O-(3-bromopropyl)-L-tyrosine is expected to show distinct signals for the aromatic protons, the chiral alpha-proton, the diastereotopic beta-protons, the protons of the 3-bromopropyl chain, and the protons of the Boc-protecting group. The following table details the predicted chemical shifts, multiplicities, coupling constants, and integration values.

Table 1: Predicted ¹H NMR Data for N-Boc-O-(3-bromopropyl)-L-tyrosine (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
~7.10	d	~8.5	2H	Ar-H (ortho to -CH₂)
~6.85	d	~8.5	2H	Ar-H (ortho to -O)
~4.95	d	~8.0	1H	NH
~4.55	m	-	1H	α-CH
~4.10	t	~6.0	2H	O-CH₂
~3.60	t	~6.5	2H	CH₂-Br
~3.10	dd	~14.0, ~6.0	1H	β-CH₂ (one proton)
~2.90	dd	~14.0, ~8.0	1H	β-CH₂ (other proton)
~2.30	quintet	~6.2	2H	-CH₂-CH₂-CH₂-
~1.45	s	-	9H	C(CH₃)₃

Interpretation of the Predicted ¹H NMR Spectrum:

• Aromatic Region (δ 7.10 and 6.85 ppm): The para-substituted benzene ring will give rise to two doublets, each integrating to two protons. The protons ortho to the electron-donating alkoxy group are expected to be more shielded and appear upfield (~6.85 ppm) compared to the protons ortho to the alkyl substituent (~7.10 ppm).

• Amide Proton (δ ~4.95 ppm): The NH proton of the Boc-carbamate will likely appear as a doublet due to coupling with the α-proton.

• Alpha-Proton (δ ~4.55 ppm): This chiral proton will be a multiplet due to coupling with the NH proton and the two diastereotopic β-protons.

• 3-Bromopropyl Protons (δ 4.10, 3.60, and 2.30 ppm): The methylene group attached to the phenolic oxygen (O-CH₂) is expected to be a triplet at around 4.10 ppm. The methylene group attached to the bromine atom (CH₂-Br) will also be a triplet, shifted further downfield to around 3.60 ppm due to the electron-withdrawing effect of bromine. The central methylene group will appear as a quintet (or a multiplet) around 2.30 ppm, being coupled to the two adjacent methylene groups.

• Beta-Protons (δ ~3.10 and ~2.90 ppm): These two protons are diastereotopic and will have different chemical shifts. They will appear as a pair of doublets of doublets due to geminal coupling to each other and vicinal coupling to the α-proton.

• Boc Protons (δ ~1.45 ppm): The nine equivalent protons of the tert-butyl group will give a sharp singlet.

Predicted ¹³C NMR Spectral Data

The predicted ¹³C NMR spectrum will show signals for the carbonyl carbons, the aromatic carbons, the carbons of the amino acid backbone, the carbons of the 3-bromopropyl chain, and the carbons of the Boc-protecting group.

Table 2: Predicted ¹³C NMR Data for N-Boc-O-(3-bromopropyl)-L-tyrosine (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~175.5	C=O (Carboxylic acid)
~157.0	C-O (Aromatic)
~155.5	C=O (Boc)
~130.5	Ar-CH (ortho to -CH₂)
~128.0	Ar-C (ipso to -CH₂)
~115.0	Ar-CH (ortho to -O)
~80.0	C(CH₃)₃
~67.0	O-CH₂
~55.0	α-CH
~38.0	β-CH₂
~32.0	-CH₂-CH₂-CH₂-
~30.0	CH₂-Br
~28.5	C(CH₃)₃

Interpretation of the Predicted ¹³C NMR Spectrum:

• Carbonyl Carbons: The carboxylic acid carbonyl will be the most downfield signal (~175.5 ppm), followed by the Boc carbonyl (~155.5 ppm).

• Aromatic Carbons: The carbon bearing the oxygen (C-O) will be downfield (~157.0 ppm). The aromatic CH carbons will appear in the typical region of ~115-131 ppm.

• Aliphatic Carbons: The carbons of the 3-bromopropyl chain will be distinguishable, with the carbon attached to oxygen (O-CH₂) around 67.0 ppm, the carbon attached to bromine (CH₂-Br) around 30.0 ppm, and the central methylene carbon around 32.0 ppm. The α-carbon of the amino acid will be around 55.0 ppm, and the β-carbon around 38.0 ppm.

• Boc Carbons: The quaternary carbon of the Boc group will be around 80.0 ppm, and the methyl carbons will give a strong signal around 28.5 ppm.

Acquiring High-Quality NMR Spectra: A Workflow

To validate the predicted data and obtain a true reference spectrum, the following experimental workflow for NMR analysis is recommended.

An In-depth Technical Guide to the MS/MS Fragmentation Pattern of N-Boc-O-(3-bromopropyl)-L-tyrosine

Abstract

This technical guide provides a comprehensive analysis of the electrospray ionization tandem mass spectrometry (ESI-MS/MS) fragmentation behavior of N-Boc-O-(3-bromopropyl)-L-tyrosine. As a molecule incorporating three distinct chemical functionalities—a labile N-terminal tert-butyloxycarbonyl (N-Boc) protecting group, a tyrosine core, and an O-linked bromopropyl chain—its fragmentation pattern is a composite of several predictable and diagnostically significant pathways. This document serves as a reference for researchers in drug development, peptide synthesis, and chemical proteomics, offering a theoretical framework for the structural elucidation and identification of this compound and its analogs. We will explore the characteristic neutral losses, side-chain cleavages, and isotopic signatures that define its mass spectral fingerprint, supported by a recommended experimental protocol for data acquisition.

Introduction: A Molecule of Synthetic & Analytical Interest

N-Boc-O-(3-bromopropyl)-L-tyrosine is a synthetically versatile building block, frequently employed in the construction of more complex molecules such as modified peptides, PROTAC linkers, and other targeted therapeutic agents. The N-Boc group provides temporary protection of the amine terminus during synthesis, while the bromopropyl ether on the phenolic side chain offers a reactive handle for subsequent chemical modifications.

Given its integral role in multi-step synthetic pathways, unequivocal structural confirmation is paramount. Tandem mass spectrometry (MS/MS) is the analytical cornerstone for this purpose, providing not just the molecular weight but also a wealth of structural information through controlled fragmentation. Understanding the fragmentation cascade is critical for confirming the identity of the target molecule, identifying impurities, and characterizing biotransformation products in metabolic studies. This guide deconstructs the fragmentation pathways of this tripartite molecule from first principles.

Theoretical Fragmentation Analysis: Deconstructing the Molecule

The fragmentation of the protonated precursor ion, [M+H]⁺, of N-Boc-O-(3-bromopropyl)-L-tyrosine can be logically dissected by considering the intrinsic chemical liabilities of its three core components.

The N-Boc Protecting Group: A Signature of Lability

The N-Boc group is notoriously labile under the energetic conditions of a mass spectrometer's collision cell. Its fragmentation is a dominant and often immediate process, providing clear diagnostic markers.

• Neutral Loss of Isobutylene (C₄H₈, 56 Da): The most common pathway involves a McLafferty-type rearrangement, leading to the expulsion of a neutral isobutylene molecule.[1] This results in a prominent fragment ion at [M+H-56]⁺. This is often one of the most intense peaks in the spectrum.

• Neutral Loss of the Entire Boc Group (C₅H₈O₂, 100 Da): Cleavage of the N-C bond of the carbamate results in the loss of the entire Boc group as a neutral species, yielding an ion at [M+H-100]⁺. This corresponds to the free amine of the O-alkylated tyrosine.

• Formation of the tert-Butyl Cation (C₄H₉⁺, 57 Da): Direct formation of the highly stable tert-butyl cation at m/z 57 is also frequently observed, though its relative abundance can vary.

From an application standpoint, observing a loss of 56 Da is a strong indicator of the presence of a Boc-protected amine.[2]

The L-Tyrosine Core: Backbone and Side-Chain Cleavages

Once the labile Boc group is lost, or concurrently, the core amino acid structure begins to fragment. These cleavages are analogous to those seen in peptide sequencing.[3][4][5]

• Immonium Ion Formation: A characteristic fragment for tyrosine is its immonium ion at m/z 136.076. This ion is formed by the cleavage of the Cα-C bond and contains the side chain and the amine group.

• Side-Chain Fragmentation (Benzyl Cation): The tyrosine side chain itself can fragment. Cleavage of the Cα-Cβ bond results in the formation of a protonated p-hydroxybenzyl cation. In the case of our O-alkylated molecule, this would be a (3-bromopropoxy)benzyl cation.

• Backbone Cleavages (b and y-type ions): While less common for a single amino acid derivative compared to a peptide, cleavages along the amino acid backbone can occur. The most significant of these is the loss of the carboxyl group, often as CO₂ (44 Da) or H₂O and CO (46 Da), leading to the formation of a b-type ion.

The O-(3-bromopropyl) Moiety: A Distinctive Isotopic Signature

The bromopropyl group introduces two key features into the mass spectrum: a characteristic isotopic pattern and specific fragmentation pathways related to alkyl halides.[6][7]

• Bromine Isotopic Pattern: Bromine exists naturally as two stable isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio of abundance.[8][9][10] Consequently, any fragment containing the bromine atom will appear as a pair of peaks (a doublet) separated by 2 m/z units, with nearly equal intensity. This is a definitive signature for the presence of a single bromine atom in an ion.

• Heterolytic C-Br Cleavage: The carbon-bromine bond can cleave heterolytically, resulting in the loss of a bromine radical (•Br, 79 or 81 Da).[8] This would produce a fragment at [M+H-79/81]⁺. This cleavage is a common fragmentation mode for alkyl halides.[6][10]

• Alpha-Cleavage: Cleavage of the C-C bond alpha to the ether oxygen is another potential pathway, driven by the stability of the resulting oxonium ion.[6][7]

Predicted MS/MS Spectrum and Fragmentation Pathways

Synthesizing the individual fragmentation behaviors allows us to predict the overall MS/MS spectrum of N-Boc-O-(3-bromopropyl)-L-tyrosine.

Precursor Ion Calculation

The molecular formula is C₂₁H₃₂BrNO₅. The monoisotopic mass of the neutral molecule is 457.1464 Da for the ⁷⁹Br isotope and 459.1444 Da for the ⁸¹Br isotope. Therefore, the protonated precursor ion [M+H]⁺ will appear as a doublet at m/z 458.1542 and 460.1522 . The instrument's isotopic model should select the monoisotopic peak (m/z 458.15) for fragmentation, but the M+2 peak will be clearly visible in the MS1 spectrum.

Key Fragmentation Pathways Visualization

The fragmentation of N-Boc-O-(3-bromopropyl)-L-tyrosine is a multi-step process, with several competing pathways originating from the precursor ion. The diagram below illustrates the most probable fragmentation cascade.

Caption: Predicted major fragmentation pathways for protonated N-Boc-O-(3-bromopropyl)-L-tyrosine.

Tabulated Summary of Predicted Ions

The following table summarizes the key ions expected in the MS/MS spectrum. The m/z values are calculated for the monoisotopic mass of the ⁷⁹Br isotope where applicable.

m/z (⁷⁹Br / ⁸¹Br)	Proposed Fragment Ion Structure	Neutral Loss (Da)	Notes
458.15 / 460.15	[M+H]⁺	-	Precursor Ion. Isotopic doublet confirms presence of one bromine.
402.10 / 404.10	[M+H - C₄H₈]⁺	56.06	Characteristic loss of isobutylene from the N-Boc group. Often the base peak.
358.09 / 360.09	[M+H - C₅H₈O₂]⁺	100.05	Loss of the entire Boc group, yielding the protonated free amine.
378.23	[M+H - Br]⁺	79.92	Loss of a bromine radical via heterolytic cleavage of the C-Br bond.
227.01 / 229.01	[C₁₀H₁₂BrO]⁺	-	O-(3-bromopropyl)benzyl cation resulting from Cα-Cβ bond cleavage.
136.08	[C₉H₁₂NO]⁺	-	Tyrosine immonium ion. This fragment would not contain the bromopropyl group.
57.07	[C₄H₉]⁺	-	tert-butyl cation from the N-Boc group.

Recommended Experimental Protocol

To validate this theoretical framework, a robust experimental protocol is essential. The following provides a self-validating methodology for acquiring high-quality MS/MS data for this compound.

Sample Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of N-Boc-O-(3-bromopropyl)-L-tyrosine in a suitable organic solvent (e.g., methanol or acetonitrile).

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL in a typical mobile phase, such as 50:50 acetonitrile:water with 0.1% formic acid. The formic acid is crucial for promoting efficient protonation in positive ion mode.[11]

Instrumentation & Liquid Chromatography

• Instrument: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or an Orbitrap mass spectrometer, is recommended for accurate mass measurements.

• Chromatography: While direct infusion can be used, reversed-phase liquid chromatography (e.g., using a C18 column) is preferable to separate the analyte from potential impurities.

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: A suitable gradient from 5% to 95% B over several minutes.

Mass Spectrometry Parameters

• Ionization Mode: Electrospray Ionization, Positive (ESI+)

• MS1 Scan Range: m/z 100-600 to observe the precursor isotopic pattern.

• MS/MS Acquisition:

  • Precursor Ion Selection: Isolate the monoisotopic [M+H]⁺ ion at m/z 458.15.

  • Activation: Collision-Induced Dissociation (CID) or Higher-Energy Collisional Dissociation (HCD).

  • Collision Energy: Perform a stepped or ramped collision energy experiment (e.g., 10-40 eV). This is a self-validating step; low energy will favor the loss of the labile Boc group, while higher energies will induce more extensive fragmentation of the core structure, providing a more complete picture.

Experimental Workflow Diagram

Caption: Recommended experimental workflow for the MS/MS analysis of the target compound.

Conclusion

The MS/MS fragmentation of N-Boc-O-(3-bromopropyl)-L-tyrosine is highly predictable and rich in structural information. The spectrum is expected to be dominated by characteristic neutral losses from the N-Boc group (56 Da and 100 Da). The presence of the bromopropyl moiety is unequivocally confirmed by the M/M+2 isotopic pattern in the precursor ion and any bromine-containing fragments. Further fragmentation of the tyrosine core provides additional structural confirmation. By understanding these distinct fragmentation pathways, researchers can confidently identify this molecule, distinguish it from related isomers and impurities, and leverage this knowledge for the characterization of more complex derivatives in their drug discovery and development pipelines.

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A Technical Guide to the Room Temperature Stability of N-Boc-O-(3-bromopropyl)-L-tyrosine

Introduction

N-Boc-O-(3-bromopropyl)-L-tyrosine is a valuable bifunctional molecule commonly employed in the synthesis of complex peptides, antibody-drug conjugates (ADCs), and various bioconjugates. Its structure incorporates a protected amino acid, L-tyrosine, featuring an N-terminal tert-butyloxycarbonyl (Boc) group and a bromopropyl ether linkage on the phenolic side chain. This arrangement allows for selective chemical modifications, making it a versatile building block in drug development and chemical biology.

The stability of such reagents is paramount for the reproducibility of synthetic protocols and the quality of the final product. Degradation of N-Boc-O-(3-bromopropyl)-L-tyrosine can lead to the formation of impurities that complicate purification and may introduce unintended structural variations in the target molecule. This guide provides an in-depth analysis of the potential degradation pathways of N-Boc-O-(3-bromopropyl)-L-tyrosine at room temperature and outlines a framework for its empirical stability assessment.

Molecular Structure and Potential Degradation Pathways

The stability of N-Boc-O-(3-bromopropyl)-L-tyrosine is dictated by the chemical nature of its constituent functional groups. At room temperature, several degradation pathways can be anticipated, primarily driven by ambient conditions such as moisture, light, and trace acidic or basic impurities.

Key Functional Groups and Their Susceptibility to Degradation:

• N-Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group is an acid-labile protecting group.[1] It is generally stable under basic and nucleophilic conditions.[2][3] However, prolonged exposure to even weak acids can lead to its cleavage. The mechanism involves protonation of the carbonyl oxygen, followed by the formation of a stable tert-butyl carbocation and an unstable carbamic acid, which then decomposes to the free amine and carbon dioxide.[2] While robust, the Boc group can be slowly cleaved in the presence of strong acids like trifluoroacetic acid (TFA) at room temperature.[4]

• Alkyl Bromide: The 3-bromopropyl group is susceptible to nucleophilic substitution and elimination reactions.[5] Water, although a weak nucleophile, can react with alkyl halides in a slow S_N1 or S_N2 reaction to form an alcohol.[6][7][8] This reaction is generally slow at room temperature but can be a significant degradation pathway over extended periods.[7] The reactivity of the alkyl bromide is influenced by the nature of the alkyl group.[5]

• Tyrosine Core: The core amino acid structure contains a chiral center at the alpha-carbon. Under harsh acidic or basic conditions, there is a risk of racemization, which would compromise the stereochemical integrity of the molecule. The phenolic hydroxyl group is etherified, which generally increases its stability against oxidation compared to a free phenol.

The primary degradation pathways at room temperature are therefore predicted to be the hydrolysis of the alkyl bromide to the corresponding alcohol and the acid-catalyzed cleavage of the N-Boc group.

A Framework for Empirical Stability Assessment

Given the potential for degradation, a systematic stability study is crucial to determine the shelf-life and optimal storage conditions for N-Boc-O-(3-bromopropyl)-L-tyrosine. Such a study, often referred to as a forced degradation study in the pharmaceutical industry, helps to identify potential degradation products and establish stability-indicating analytical methods.[9][10][11][12][13]

The following experimental framework provides a robust approach to assessing the stability of this compound.

Experimental Design

A time-course study should be established to monitor the purity and integrity of the compound under defined storage conditions.

• Time Points: T = 0, 1 week, 4 weeks, 12 weeks

• Storage Conditions:

  • Room Temperature (approx. 20-25°C) in a clear vial (exposed to ambient light)

  • Room Temperature in an amber vial (protected from light)

  • Room Temperature in an amber vial with desiccant

  • Refrigerated (2-8°C) in an amber vial (as a control)

• Sample Preparation: For each time point, a sample of the compound is dissolved in a suitable solvent (e.g., acetonitrile/water) for analysis.

Analytical Methods

A combination of chromatographic and spectroscopic techniques is recommended for a comprehensive stability assessment.

• High-Performance Liquid Chromatography (HPLC): HPLC is the primary technique for quantifying the purity of the compound and detecting the formation of degradation products.[14][15] A stability-indicating HPLC method should be developed that can separate the parent compound from all potential impurities.[15][16]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Coupling HPLC with a mass spectrometer allows for the identification of degradation products by providing mass information for the separated peaks.[14]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides detailed structural information and can be used to unequivocally identify degradation products.[14][17] Changes in the NMR spectrum over time can indicate the modification of specific functional groups.

The workflow for this stability assessment is illustrated in the following diagram:

Caption: Experimental workflow for stability assessment.

Detailed Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A linear gradient from 10% to 90% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 280 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a 1 mg/mL solution of the compound in 50:50 Acetonitrile:Water.

Protocol 2: LC-MS Analysis

• Utilize the same HPLC conditions as described above.

• Interface the HPLC system with an electrospray ionization (ESI) mass spectrometer.

• Operate the mass spectrometer in positive ion mode to detect the protonated molecular ions of the parent compound and any degradation products.

Protocol 3: NMR Analysis

• Dissolve a sufficient amount of the sample (typically 5-10 mg) in a suitable deuterated solvent (e.g., DMSO-d6 or CDCl3).

• Acquire a ¹H NMR spectrum.

• Compare the spectrum of the aged sample to that of the T=0 sample to identify any new signals or changes in existing signals that would indicate degradation.

Data Presentation and Interpretation

The results of the stability study should be tabulated to clearly show the change in purity over time under different storage conditions.

Table 1: Purity of N-Boc-O-(3-bromopropyl)-L-tyrosine by HPLC (%)

Storage Condition	T=0	T=1 week	T=4 weeks	T=12 weeks
Room Temp, Ambient Light	99.5
Room Temp, Dark	99.5
Room Temp, Desiccated	99.5
Refrigerated (2-8°C)	99.5

This table should be populated with the experimental data obtained.

If degradation is observed, the LC-MS and NMR data should be used to propose the structures of the degradation products. For example, the hydrolysis of the bromopropyl group would result in a mass increase of 17 amu (Br replaced by OH). The cleavage of the Boc group would result in a mass decrease of 100 amu.

The potential degradation pathways are visualized below:

Caption: Predicted degradation pathways at room temperature.

Recommended Storage and Handling

Based on the chemical properties of the functional groups, the following storage and handling procedures are recommended to maximize the shelf-life of N-Boc-O-(3-bromopropyl)-L-tyrosine:

• Storage: Store the compound at 2-8°C in a tightly sealed, amber vial to protect from light and moisture. For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen).

• Handling: Minimize exposure to atmospheric moisture and acidic conditions. Use anhydrous solvents when preparing solutions for reactions.

Conclusion

While N-Boc-O-(3-bromopropyl)-L-tyrosine is a relatively stable compound, its long-term stability at room temperature can be compromised by hydrolysis of the alkyl bromide and acid-catalyzed cleavage of the N-Boc group. A systematic stability study employing HPLC, LC-MS, and NMR is essential to determine its shelf-life under specific storage conditions. By understanding the potential degradation pathways and implementing proper storage and handling procedures, researchers can ensure the quality and reliability of this important synthetic building block.

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Engineering Proximity: The Strategic Role of N-Boc-O-(3-bromopropyl)-L-tyrosine in Unnatural Amino Acid Design and Bioconjugation

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Discipline: Chemical Biology, Interactomics, and Peptide Engineering

Executive Summary

The mapping of transient protein-protein interactions (PPIs) in live cells remains one of the most formidable challenges in modern structural biology. Traditional cross-linking mass spectrometry (CXMS) often relies on diffusion-driven, non-specific reagents (e.g., NHS esters) that generate high background noise and false positives. To overcome this, the field has pivoted toward genetically encoded, proximity-driven electrophiles.

At the forefront of this revolution is N-Boc-O-(3-bromopropyl)-L-tyrosine . This compound serves as the critical synthetic precursor to BprY (O-(3-bromopropyl)-L-tyrosine), a proximity-enabled cross-linking unnatural amino acid (UAA). By leveraging the precision of Genetic Code Expansion (GCE) and the localized reactivity of an alkyl bromide, BprY effectively traps weak and transient enzyme-substrate interactions in their native cellular environment [1]. This technical guide deconstructs the chemical rationale, synthetic workflows, and in vivo applications of this transformative molecule.

Structural Rationale & Chemical Causality

As an application scientist designing a cross-linking system, every functional group on the UAA must serve a deliberate, mechanistic purpose. N-Boc-O-(3-bromopropyl)-L-tyrosine is engineered with three distinct functional modules:

• The Phenolic Ether Linkage (Tyrosine Scaffold): Tyrosine is chosen because its phenolic hydroxyl group (pKa ~10) is readily alkylated without disrupting the amino acid backbone. Furthermore, the bulky aromatic ring is well-tolerated by engineered aminoacyl-tRNA synthetases (e.g., MmPylRS), ensuring high incorporation efficiency during amber suppression [2].

• The 3-Bromopropyl Electrophile: The alkyl bromide acts as a latent electrophile. In bulk aqueous solution, its rate of hydrolysis is slow. However, when a PPI brings it into close spatial proximity with a nucleophile (such as the active-site Cysteine of an enzyme), the local concentration spikes exponentially. This drives a rapid, proximity-enhanced displacement of the bromide ion, forming an irreversible covalent bond [3]. The 3-carbon chain provides an optimal spacer length (~4–5 Å)—flexible enough to reach nearby nucleophiles, but rigid enough to minimize the entropic penalty of cross-linking.

• The N-Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group is not merely a convenience; it is a chemical necessity during synthesis and storage. Without alpha-amine protection, the free amine would undergo intramolecular nucleophilic attack on the 3-bromopropyl group, forming a cyclic morpholine-like derivative. The Boc group ensures the electrophile remains intact until it is deliberately deprotected for Solid Phase Peptide Synthesis (SPPS) or GCE.

Comparative Analysis of Cross-Linking Strategies

To justify the use of BprY over traditional methods, we must evaluate the quantitative and qualitative metrics of cross-linking fidelity.

Feature / Metric	O-(3-bromopropyl)-Tyrosine (BprY)	Photo-activatable UAAs (e.g., pBPA)	Traditional Chemical (e.g., NHS Esters)
Activation Mechanism	Proximity-driven (Spontaneous)	UV Light Activation (365 nm)	Spontaneous (pH dependent)
Primary Target Residues	Cys, His, Lys, Tyr (Nucleophiles)	C-H bonds (Non-specific insertion)	Primary Amines (Lys, N-terminus)
In Vivo Applicability	Excellent (Genetically encoded)	Excellent (Genetically encoded)	Poor (Cell permeability issues)
False Positive Rate	Low (Requires sustained proximity)	Moderate (Traps transient collisions)	High (Diffusion-driven cross-linking)
Structural Distortion	Minimal (Native-like incorporation)	Minimal	High (Over-modification of surface)

Table 1: Comparative efficacy of cross-linking modalities in interactomics.

Synthesis and Application Workflows

The utility of N-Boc-O-(3-bromopropyl)-L-tyrosine diverges into two primary paths: direct incorporation into synthetic peptides via SPPS, or deprotection to BprY for live-cell GCE.

Fig 1: Synthetic workflow and divergent applications of N-Boc-O-(3-bromopropyl)-L-tyrosine.

Protocol 1: Chemical Synthesis of N-Boc-O-(3-bromopropyl)-L-tyrosine

A self-validating protocol designed to maximize yield and prevent dimerization.

• Initiation: Dissolve 10 mmol of N-Boc-L-Tyrosine in 50 mL of anhydrous DMF.

  • Causality: DMF is a polar aprotic solvent that poorly solvates the phenoxide anion, thereby accelerating the alkylation rate.

• Deprotonation: Add 30 mmol (3.0 eq) of finely powdered .

  • Causality: is a mild base. It selectively deprotonates the phenolic hydroxyl (pKa ~10) without hydrolyzing the Boc group or causing epimerization at the chiral alpha-carbon.

• Alkylation: Dropwise, add 50 mmol (5.0 eq) of 1,3-dibromopropane.

  • Causality: A massive stoichiometric excess of the dibromoalkane is critical. It statistically prevents the formation of the unwanted dimeric byproduct (two tyrosine molecules bridged by a single propyl chain).

• Reaction & Monitoring: Stir at room temperature for 12 hours.

  • Self-Validation Step: Monitor the reaction via LC-MS. The reaction is complete when the N-Boc-Tyr peak ( 282.1 ) disappears, replaced by the product peak at 402.1 / 404.1 . This 1:1 isotopic doublet is the definitive signature of the incorporated bromine atom.

• Workup: Partition the mixture between Ethyl Acetate and 1M HCl (to neutralize the base). Wash the organic layer extensively with brine to remove residual DMF, dry over , and purify via silica gel chromatography.

Genetic Code Expansion (GCE) & In Vivo Interactomics

To utilize this chemistry in live cells, the Boc group is removed (using 50% TFA in DCM) to yield the free amino acid, BprY. Through amber suppression, BprY is site-specifically incorporated into a "bait" protein using an engineered Pyrrolysyl-tRNA synthetase (MmPylRS) and its cognate [4].

Fig 2: Mechanism of proximity-enhanced cross-linking via BprY in live-cell interactomics.

Protocol 2: In Vivo Amber Suppression and Cross-Linking

Demonstrated via the capture of Deubiquitinating Enzymes (DUBs) using a Ubiquitin-BprY probe [3].

• Plasmid Design: Engineer a plasmid expressing Ubiquitin with an amber stop codon (TAG) at position 77.

  • Causality: A concurrent G76V mutation is introduced. This deliberately stalls the DUB enzyme, preventing premature cleavage of the Ubiquitin tail. This stalling increases the residence time of the PPI, ensuring the BprY at position 77 has sufficient time to react with the DUB's active-site nucleophile [5].

• Transfection & Expression: Co-transfect HEK293T cells with the Ubiquitin mutant plasmid and the pEvol-MmPylRS/ plasmid. Supplement the culture media with 1 mM deprotected BprY.

• In Vivo Cross-Linking: Incubate cells for 24-48 hours. During this period, transient interactions between the Ubiquitin-BprY probe and endogenous DUBs (e.g., UCHL3) trigger the proximity-enhanced reaction, covalently locking the complex [3].

• Validation & Interactomics: Lyse the cells and perform affinity purification (e.g., via a His-tag on the Ubiquitin).

  • Self-Validation Step: Run a Western Blot probed against the target DUB. A successful cross-link is validated by a distinct upward mass shift (MW of DUB + MW of Ubiquitin), which must be entirely absent in negative control lysates grown without BprY. The cross-linked bands are then excised, trypsin-digested, and analyzed via LC-MS/MS to identify the exact site of cross-linking.

Conclusion

N-Boc-O-(3-bromopropyl)-L-tyrosine is a masterclass in rational chemical design. By combining the orthogonal stability of the Boc group with the proximity-activated electrophilicity of an alkyl bromide, it provides researchers with an unprecedented tool for mapping the cellular interactome. Whether utilized as a building block in solid-phase peptide synthesis or as a precursor for genetic code expansion, this molecule bridges the gap between synthetic organic chemistry and dynamic structural biology, allowing us to capture the fleeting molecular handshakes that govern cellular function.

References

• Noncanonical Amino Acid Tools and Their Application to Membrane Protein Studies. Chemical Reviews, ACS Publications (2024). URL:[Link]

• Detecting Active Deconjugating Enzymes with Genetically Encoded Activity-Based Ubiquitin and Ubiquitin-like Protein Probes. Analytical Chemistry, ACS Publications (2023). URL:[Link]

• Proximity-enhanced SuFEx chemical cross-linker for specific and multitargeting cross-linking mass spectrometry. Proceedings of the National Academy of Sciences (PNAS) (2018). URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Noncanonical Amino Acid Tools and Their Application to Membrane Protein Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pnas.org [pnas.org]
• 5. Genetic Code Expansion Approaches to Decipher the Ubiquitin Code - PMC [pmc.ncbi.nlm.nih.gov]

Precision Synthesis of O-Alkylated Tyrosine Derivatives: Mechanistic Pathways and Chemoselectivity

Executive Summary

The selective O-alkylation of tyrosine is a cornerstone transformation in modern chemical biology and medicinal chemistry. Modifying the phenolic hydroxyl group of tyrosine is essential for synthesizing peptidomimetics, developing Antibody-Drug Conjugates (ADCs), and introducing bioorthogonal handles (such as strained alkenes and alkynes) for in vivo protein labeling[1]. However, the intrinsic polyfunctional nature of tyrosine—comprising a phenol, a primary amine, and a carboxylic acid—presents significant chemoselectivity challenges.

This technical guide dissects the thermodynamic and kinetic principles governing tyrosine O-alkylation. By analyzing the causality behind reagent selection and reaction conditions, we provide validated, self-correcting protocols for achieving high-yielding, regioselective O-alkylation while mitigating competitive N-alkylation.

The Chemoselectivity Challenge: O- vs. N-Alkylation

The primary obstacle in tyrosine modification is the competing nucleophilicity of the nitrogen atom. Even when the α-amine is protected (e.g., as an amide, carbamate, or sulfonamide), the pKa of the N-H bond can closely approximate the pKa of the phenolic O-H (pKa ≈ 10).

When basic conditions are employed (such as in the Williamson ether synthesis), competitive deprotonation occurs. If the difference in acidity ( Δ pKa) between the phenol and the N-protecting group is negligible, the reaction invariably yields a mixture of O-alkylated and O,N-dialkylated side products[2]. Consequently, the choice of synthesis pathway must be dictated by the electronic and steric environment of the substrate.

Decision tree for predicting O- vs N-alkylation chemoselectivity in tyrosine.

Synthesis Pathways and Mechanistic Causality

The Williamson Ether Synthesis (Base-Catalyzed)

The Williamson ether synthesis relies on the deprotonation of the phenol followed by an SN​2 attack on an alkyl halide. For unprotected tyrosine, highly alkaline conditions in polar aprotic solvents (e.g., DMSO) can drive the reaction toward O-alkylation[3]. The use of strong bases like NaOH ensures complete formation of the phenoxide ion, which is highly nucleophilic. However, for N-acylated or N-sulfonylated derivatives, weaker bases (like K2​CO3​ or Li2​CO3​ ) often fail to differentiate between the oxygen and nitrogen nucleophiles, leading to poor chemoselectivity[2].

The Mitsunobu Reaction (Mild & Stereospecific)

To circumvent the basic conditions of the Williamson synthesis, the Mitsunobu reaction offers a powerful alternative. It utilizes an alcohol, a phosphine, and an azodicarboxylate to achieve O-alkylation under mild, neutral conditions. The causality of its success lies in the activation of the alcohol rather than the phenol. However, classical Mitsunobu conditions (using Triphenylphosphine, PPh3​ ) can still result in N-alkylation if the N-H bond is sufficiently acidic. By substituting PPh3​ with 1,2-bis(diphenylphosphino)ethane (DPPE), the steric bulk of the intermediate phosphonium species is altered, effectively shutting down the N-alkylation pathway and yielding exceptional O-selectivity[2].

Transition-Metal Catalyzed O-Alkylation

For complex biological applications, such as the modification of native amino acids in proteins, Palladium-catalyzed allylic O-alkylation (Trost allylation) has been explored. While highly selective, this method is often limited in pharmaceutical manufacturing due to the toxicity of transition-metal ions and the challenge of metal clearance[4].

Quantitative Data: Chemoselectivity Comparison

The following table summarizes the impact of reagents and protecting groups on the O- vs. N-alkylation ratio. Data demonstrates the superiority of the modified Mitsunobu protocol for acidic N-protected tyrosine derivatives[2].

Synthesis Pathway	Reagents & Conditions	N-Protecting Group	Major Product Formed	O:N Selectivity
Williamson	MeI , K2​CO3​ , CH3​CN , Reflux	Trifluoroacetyl	O-methyl + O,N-dimethyl	Poor (Mixture)
Williamson	MeI , Li2​CO3​ , CH3​CN , Reflux	m−CF3​−PhSO2​	O,N-dimethyl	Exclusively N
Classic Mitsunobu	MeOH , PPh3​ , DEAD, 20∘C	Trifluoroacetyl	O-methyl + O,N-dimethyl	Moderate
Modified Mitsunobu	MeOH , DPPE , DIAD, 20∘C	Trifluoroacetyl	O-methyl	96:4

Experimental Protocols

The following methodologies are designed as self-validating systems. Each protocol includes built-in physicochemical checkpoints to ensure the reaction is proceeding as intended.

Protocol A: Base-Catalyzed Williamson O-Alkylation of Unprotected Tyrosine

Adapted from foundational industrial protocols for robust, large-scale O-alkylation[3].

• Deprotonation: Dissolve 1.0 equivalent of L-tyrosine in a solution containing 2.0 equivalents of NaOH (10-25% aqueous) and dilute with 3-10 volumes of Dimethyl Sulfoxide (DMSO).

  • Causality: The 2.0 equivalents of base ensure both the carboxylate and the phenol are deprotonated, preventing the carboxylate from acting as a competing nucleophile.

• Alkylation: Heat the mixture to 70−75∘C . Add 1.0 equivalent of the desired alkyl halide (e.g., n-butylbromide) dropwise. Stir for 3 hours.

  • Causality: The elevated temperature provides the activation energy required for the SN​2 displacement, while DMSO solvates the cations, leaving the phenoxide highly reactive.

• Quenching & Precipitation (Self-Validation): Pour the reaction mixture into crushed ice. Carefully adjust the pH to exactly 8.5 using dilute HCl.

  • Validation Check: At pH 8.5, the O-alkylated tyrosine reaches its isoelectric point and will spontaneously precipitate as a white solid. If no precipitate forms, the alkylation failed, or over-alkylation (esterification) occurred.

• Purification: Filter the precipitate and recrystallize from 60% acetic acid to yield pure O-alkyltyrosine.

Protocol B: Modified Mitsunobu O-Alkylation for N-Protected Tyrosine

Optimized for highly chemoselective O-alkylation of sensitive substrates[2].

Step-by-step mechanistic workflow of the Mitsunobu O-alkylation of tyrosine.

• Assembly: In a flame-dried flask under inert atmosphere (Argon), dissolve 1.0 equivalent of N-protected tyrosine ester and 1.1 equivalents of the target alcohol in anhydrous methanol or THF (0.4 M concentration).

• Steric Tuning: Add 1.1 equivalents of 1,2-bis(diphenylphosphino)ethane (DPPE).

  • Causality: DPPE replaces PPh3​ to increase the steric bulk around the reactive center, sterically hindering the N-alkylation pathway.

• Activation: Cool the mixture to 0∘C using an ice bath. Add 1.1 equivalents of Diisopropyl azodicarboxylate (DIAD) dropwise over 15 minutes.

  • Causality: Cooling controls the exothermic formation of the betaine intermediate, preventing thermal degradation of the azodicarboxylate.

• Propagation & Validation: Allow the reaction to warm to 20∘C and stir for 2-4 hours.

  • Validation Check: Monitor via TLC (Hexane/EtOAc). The disappearance of the highly polar phenol spot and the emergence of a less polar, UV-active spot confirms O-alkylation.

• Workup: Concentrate under reduced pressure and purify via flash chromatography to isolate the O-alkylated derivative.

Advanced Applications: Bioorthogonal Labeling

The synthesis of O-alkylated tyrosine derivatives has recently expanded into the realm of genetic code expansion. By synthesizing O-alkylated tyrosines bearing strained alkenes or alkynes (e.g., cyclooctynes or norbornenes), researchers can genetically incorporate these noncanonical amino acids into proteins[1]. Once incorporated, these O-alkylated residues serve as highly reactive, catalyst-free handles for Inverse Electron-Demand Diels-Alder (IEDDAC) or Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) reactions, enabling precise in vivo protein labeling without the toxicity associated with copper catalysts[5].

References

• US3412138A - Alkylation of tyrosine - Google Patents Source: Google Patents URL

• Chemoselective O-methylation of N-acylated/sulfonylated tyrosine derivatives Source: Tetrahedron Letters (Elsevier) via mdma.ch URL:[Link]

• Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjugates Source: National Center for Biotechnology Information (NCBI / PMC) URL:[Link]

• Two Rapid Catalyst-Free Click Reactions for In Vivo Protein Labeling of Genetically Encoded Strained Alkene/Alkyne Functionalities Source: Bioconjugate Chemistry (ACS Publications) / NCBI URL:[Link]

Sources

• 1. Two Rapid Catalyst-Free Click Reactions for In Vivo Protein Labeling of Genetically Encoded Strained Alkene/Alkyne Functionalities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. US3412138A - Alkylation of tyrosine - Google Patents [patents.google.com]
• 4. Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: A Guide to Solid-Phase Peptide Synthesis (SPPS) Using N-Boc-O-(3-bromopropyl)-L-tyrosine

Abstract

This comprehensive guide provides a detailed protocol for the use of N-Boc-O-(3-bromopropyl)-L-tyrosine in tert-butyloxycarbonyl (Boc) based Solid-Phase Peptide Synthesis (SPPS). This specialized amino acid serves as a versatile building block, incorporating a reactive bromopropyl handle on the tyrosine side chain. This functionality allows for subsequent, site-specific intramolecular cyclization or conjugation to other molecules. We will delve into the core principles of the Boc-SPPS strategy, provide step-by-step protocols for linear peptide synthesis, on-resin cyclization, and final purification, and offer expert insights into the causality behind critical experimental choices. This document is intended for researchers, scientists, and drug development professionals seeking to synthesize complex, modified, and cyclic peptides with high fidelity.

Introduction: The Strategic Advantage of a Functionalized Tyrosine Analogue

Solid-Phase Peptide Synthesis (SPPS), a revolutionary technique pioneered by Bruce Merrifield, facilitates the stepwise assembly of amino acids on an insoluble resin support.[1][2] This method simplifies the synthesis process by allowing for the easy removal of excess reagents and byproducts through simple filtration and washing, thus driving reactions to completion.[1]

While the Fmoc/tBu (9-fluorenylmethoxycarbonyl/tert-butyl) strategy is prevalent, the classic Boc/Bzl (tert-butyloxycarbonyl/benzyl) approach remains highly valuable, particularly for specific applications.[3][4] The Boc strategy utilizes a moderately acid-labile Boc group for temporary Nα-protection, which is removed with trifluoroacetic acid (TFA), and more robust, benzyl-based side-chain protecting groups that are cleaved with strong acids like hydrofluoric acid (HF) in the final step.[3][5]

The introduction of non-canonical amino acids into a peptide sequence is a powerful tool for modulating its structure, stability, and function. N-Boc-O-(3-bromopropyl)-L-tyrosine is a prime example of such a building block. Its structure incorporates two key features:

• The Nα-Boc group: This ensures compatibility with the standard Boc-SPPS workflow for controlled, stepwise peptide elongation.[6]

• The O-(3-bromopropyl) side chain: This alkyl bromide serves as a stable yet reactive electrophilic handle. It is inert during the standard synthesis cycles but can be targeted for nucleophilic substitution, making it an ideal anchor point for intramolecular cyclization or the attachment of reporter molecules, drugs, or other functionalities.[7]

This guide will provide the necessary protocols and scientific rationale to successfully leverage N-Boc-O-(3-bromopropyl)-L-tyrosine for the synthesis of advanced peptide constructs.

Core Principles and Mechanisms

The Boc-SPPS Workflow

The synthesis of a peptide using the Boc strategy is a cyclical process, with each cycle adding one amino acid residue to the growing chain. The success of the entire synthesis hinges on the efficiency and fidelity of each step.

The fundamental cycle involves four key stages:

• Deprotection: The acid-labile Nα-Boc group of the resin-bound peptide is removed using a moderately strong acid, typically 50% Trifluoroacetic Acid (TFA) in Dichloromethane (DCM).[5][8] This exposes a new N-terminal amine as a trifluoroacetate salt.

• Neutralization: The protonated N-terminal amine must be converted to a free amine to make it nucleophilic for the subsequent coupling reaction. This is achieved by washing the resin with a hindered base, commonly a 5-10% solution of Diisopropylethylamine (DIEA) in DCM.[3][8]

• Coupling: The next Nα-Boc-protected amino acid is activated and added to the resin. The activated carboxylic acid reacts with the free N-terminal amine of the resin-bound peptide to form a new peptide bond.

• Washing: The resin is thoroughly washed with solvents like DCM and Dimethylformamide (DMF) to remove excess reagents and byproducts, ensuring the resin is clean for the next cycle.

Caption: Figure 1: The Boc-SPPS Iterative Cycle

Mechanism of Intramolecular Side-Chain to N-Terminus Cyclization

The 3-bromopropyl group on the tyrosine side chain is an excellent electrophile for SN2 reactions. When a suitable nucleophile is present elsewhere in the peptide chain, an intramolecular reaction can be induced to form a stable macrocycle. A common strategy is to react the bromopropyl group with the peptide's N-terminal amine after it has been deprotected.

This reaction is typically performed on the solid support after the linear peptide has been fully assembled. The pseudo-dilution effect of the resin minimizes intermolecular side reactions, favoring the desired intramolecular cyclization.[9] The process involves deprotecting the N-terminal Boc group and then treating the resin with a base to facilitate the nucleophilic attack of the free amine on the terminal carbon of the bromopropyl group, displacing bromide and forming a new C-N bond that closes the loop.

Caption: Figure 2: On-Resin N-Terminus to Side-Chain Cyclization

Experimental Protocols

Disclaimer: All procedures should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn. Strong acids like TFA and HF are highly corrosive and require extreme caution.

Protocol 1: Synthesis of a Linear Peptide using N-Boc-O-(3-bromopropyl)-L-tyrosine

This protocol outlines the manual synthesis of a generic linear peptide on a Merrifield resin.

1. Resin Preparation and First Amino Acid Attachment:

• Resin Selection: Phenylacetamidomethyl (PAM) resin is recommended for Boc-SPPS to minimize peptide loss during synthesis compared to standard Merrifield resins.[8]

• Swelling: Place the resin (e.g., 0.5 g, 0.8 mmol/g substitution) in a fritted reaction vessel. Swell the resin in DCM for 30 minutes. Drain the solvent.

• Attachment (Cesium Salt Method): The first Boc-amino acid is typically attached as a cesium salt to the resin to prevent racemization.[8] This is often purchased pre-loaded from suppliers.

2. The SPPS Cycle: For each amino acid to be added, perform the following steps:

• Deprotection: Add a solution of 50% TFA in DCM to the resin. Agitate for 2 minutes, drain. Add a fresh solution of 50% TFA in DCM and agitate for 30 minutes.[5][10] Drain the solution.

• Washing: Wash the resin sequentially with DCM (3x), Isopropanol (IPA) (2x), and DCM (3x) to remove residual TFA.

• Neutralization: Add a solution of 10% DIEA in DCM. Agitate for 5 minutes. Drain. Repeat this step once more.[8]

• Washing: Wash the resin with DCM (5x) to remove excess DIEA.

• Coupling:

  • In a separate vial, dissolve the incoming Boc-amino acid (3 equivalents relative to resin loading) and an activating agent like HOBt (3 eq.) in DMF.

  • Add a coupling reagent such as DIC (3 eq.) and allow the mixture to pre-activate for 5 minutes.

  • Add the activated amino acid solution to the resin. Agitate for 1-2 hours.

• Monitoring (Optional but Recommended): Perform a Kaiser test to check for the presence of free primary amines. A positive result (blue beads) indicates incomplete coupling, and the coupling step should be repeated.

• Washing: Wash the resin with DMF (3x) and DCM (3x). The resin is now ready for the next cycle.

3. Final Cleavage and Deprotection:

• After the final coupling cycle and N-terminal Boc deprotection, wash the peptide-resin thoroughly with DCM and dry it under vacuum.

• Cleavage Cocktail: Prepare a cleavage cocktail appropriate for the peptide sequence. A common strong-acid cocktail for Boc-SPPS is anhydrous Hydrogen Fluoride (HF). (CAUTION: HF is extremely hazardous and requires specialized equipment and training). A safer alternative for some applications is Trifluoromethanesulfonic acid (TFMSA). Scavengers must be added to the cocktail to trap reactive cations generated during deprotection.[3][11]

• Cleavage Procedure (TFMSA example):

  • Place the dried resin in a specialized cleavage flask.

  • Add scavengers (e.g., anisole, m-cresol) to the resin.

  • Cool the flask to 0°C in an ice bath.

  • Slowly add TFMSA.

  • Stir the mixture at 0°C for 2-4 hours.

• Peptide Precipitation: Filter the resin and wash it with fresh TFA. Combine the filtrates and precipitate the crude peptide by adding it dropwise into a large volume of cold diethyl ether.[11]

• Isolation: Collect the precipitated peptide by centrifugation, wash with cold ether, and dry under vacuum.

Table 1: Key Parameters for Boc-SPPS Cycle
Step	Reagent	Concentration	Time
Deprotection	Trifluoroacetic Acid (TFA) in DCM	50% (v/v)	30 min
Neutralization	Diisopropylethylamine (DIEA) in DCM	10% (v/v)	2 x 5 min
Coupling	Boc-AA, DIC, HOBt	3 equivalents each	1-2 hours
Washing	DCM, DMF, IPA	100%	1-2 min per wash

Protocol 2: On-Resin Intramolecular Cyclization

This protocol assumes the linear peptide has been synthesized according to Protocol 1 and the final N-terminal Boc group has been removed and the resin neutralized.

• Cyclization Setup: After the final neutralization and DCM washes, swell the resin in a large volume of DMF (to ensure high dilution conditions) for 30 minutes.

• Base Addition: Add DIEA (5 equivalents relative to resin loading) to the resin suspension.

• Reaction: Agitate the mixture at room temperature for 12-24 hours. The reaction progress can be monitored by taking a small sample of beads, cleaving the peptide, and analyzing by LC-MS.

• Washing: Once the cyclization is complete, drain the DMF and wash the resin thoroughly with DMF (3x) and DCM (3x).

• Cleavage: Cleave the now-cyclic peptide from the resin using the procedure described in Protocol 1, Step 3.

Protocol 3: Purification and Analysis

• Crude Peptide Handling: Dissolve the crude, lyophilized peptide in a suitable solvent system, typically a mixture of water and acetonitrile (ACN) with 0.1% TFA.[11] Filter the solution to remove any insoluble material.

• Purification by RP-HPLC:

  • Purify the peptide using preparative Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).[12][13]

  • Column: A C18 column is commonly used for peptides.[12]

  • Mobile Phase: Use a gradient of Buffer A (e.g., 0.1% TFA in water) and Buffer B (e.g., 0.1% TFA in ACN). The gradient should be optimized based on the hydrophobicity of the peptide.[14]

  • Detection: Monitor the elution at 220 nm and 280 nm.

  • Fraction Collection: Collect fractions corresponding to the main product peak.

• Characterization and Quality Control:

  • Analytical HPLC: Analyze the collected fractions for purity.[15][16]

  • Mass Spectrometry: Confirm the molecular weight of the purified peptide using techniques like ESI-MS or MALDI-TOF to verify the identity of the product.[15][17]

  • Lyophilization: Pool the pure fractions and lyophilize to obtain the final peptide as a fluffy white powder.

Troubleshooting

Table 2: Common Issues and Solutions in Boc-SPPS
Problem	Possible Cause(s)	Suggested Solution(s)
Incomplete Coupling (Positive Kaiser Test)	Steric hindrance; Peptide aggregation; Poor resin swelling.	Double couple the amino acid; Use a stronger coupling agent (e.g., HBTU); Switch to a more suitable solvent like NMP.
Low Yield after Cleavage	Incomplete cleavage; Premature chain cleavage during synthesis.	Extend cleavage time or use a stronger acid (e.g., HF); Use a more stable linker like PAM.[8]
Side Product Formation	Incomplete removal of protecting groups; Scavengers insufficient or incorrect.	Use a cleavage cocktail with appropriate scavengers for your sequence (e.g., add EDT for Cys, TIS for Trp).
Poor Cyclization Efficiency	Unfavorable peptide conformation; Intermolecular dimerization.	Increase the reaction volume (higher dilution); Screen different bases or solvents; Adjust reaction temperature.

Conclusion

N-Boc-O-(3-bromopropyl)-L-tyrosine is a powerful and versatile tool for advanced peptide synthesis. By following the robust Boc-SPPS strategy detailed in this guide, researchers can reliably incorporate this functionalized residue into peptide sequences. The bromopropyl handle provides a chemoselective site for intramolecular cyclization, enabling the creation of constrained peptide structures with potentially enhanced stability and biological activity. The protocols provided herein for synthesis, cyclization, purification, and analysis offer a complete workflow for producing high-quality, modified peptides for a wide range of applications in research and drug discovery.

References

• Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec. [Link]

• Peptide Characterization Techniques and Applications. ResolveMass Laboratories Inc.[Link]

• Analytical techniques for peptide-based drug development: Characterization, stability and quality control. International Journal of Science and Research Archive. [Link]

• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. PubMed. [Link]

• Techniques And Protocols Of Present-Time Solid Phase Peptide Synthesis. Biomatik. [Link]

• Methods and protocols of modern solid phase peptide synthesis. SpringerLink. [Link]

• HPLC of Peptides and Proteins. SpringerLink. [Link]

• Boc deprotection conditions tested. ResearchGate. [Link]

• Application Note 72: Cleaving peptides in flow. Vapourtec. [Link]

• Synthetic Peptide Purification via Solid-Phase Extraction with Gradient Elution: A Simple, Economical, Fast, and Efficient Methodology. PMC. [Link]

• The Handbook of Analysis and Purification of Peptides and Proteins by Reversed-Phase HPLC. Harvard Apparatus. [Link]

• Peptide Characterisation Supporting Peptide Drug Development. Intertek. [Link]

• A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Grace. [Link]

• Peptide Purification by Reverse-Phase HPLC. Springer Nature Experiments. [Link]

• Peptide Characterisation & Analytics. JPT. [Link]

• Peptide Characterisation Methods and Impurity Detection. Oxford Global. [Link]

• ABIOTIC PEPTIDE SYNTHESIS Solid Phase Peptide Synthesis (SPPS). University of Washington. [Link]

• Safe and efficient Boc-SPPS for the synthesis of glycopeptide-α-thioesters. PubMed. [Link]

• Advancing CF-SPPS with Vapourtec: Cleaving peptides in flow. Vapourtec. [Link]

• Cleavage Cocktails; Reagent B. AAPPTec. [Link]

• Contemporary strategies for peptide macrocyclization. Nature Chemistry. [Link]

• Macrocyclization strategies for cyclic peptides and peptidomimetics. PMC. [Link]

• Chemoselective, oxidation-induced macrocyclization of tyrosine-containing peptides. ChemRxiv. [Link]

• Chemoselective, oxidation-induced macrocyclization of tyrosine-containing peptides. University of Utah. [Link]

• Chemical cyclization of tyrosine-containing peptides via in situ generated triazolinedione... PubMed. [Link]

• Supporting information_OBC_rev1. The Royal Society of Chemistry. [Link]

• Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. CEM Corporation. [Link]

Sources

• 1. biomatik.com [biomatik.com]
• 2. Solid Phase Peptide Synthesis (SPPS) explained - Bachem [bachem.com]
• 3. peptide.com [peptide.com]
• 4. chemistry.du.ac.in [chemistry.du.ac.in]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. nbinno.com [nbinno.com]
• 7. chemimpex.com [chemimpex.com]
• 8. chempep.com [chempep.com]
• 9. Macrocyclization strategies for cyclic peptides and peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 12. renyi.hu [renyi.hu]
• 13. Peptide Purification by Reverse-Phase HPLC | Springer Nature Experiments [experiments.springernature.com]
• 14. hplc.eu [hplc.eu]
• 15. resolvemass.ca [resolvemass.ca]
• 16. Analytical techniques for peptide-based drug development: Characterization, stability and quality control [ijsra.net]
• 17. Peptide Characterisation Supporting Peptide Drug Development [intertek.com]

Azide Conversion of N-Boc-O-(3-bromopropyl)-L-tyrosine for Click Chemistry: An Application Note and Protocol

Abstract

This comprehensive guide provides a detailed protocol for the efficient conversion of N-Boc-O-(3-bromopropyl)-L-tyrosine to its corresponding azide derivative, a critical building block for "click chemistry" applications.[1][2] This transformation introduces a versatile azide handle into the L-tyrosine scaffold, enabling its conjugation to a wide array of molecules through copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC) reactions.[1][3] The resulting N-Boc-O-(3-azidopropyl)-L-tyrosine is a valuable tool for researchers in drug discovery, chemical biology, and materials science, facilitating the synthesis of complex bioconjugates, targeted therapeutics, and functionalized materials.[2][4][5]

Introduction: The Strategic Importance of Click Chemistry

"Click chemistry" has emerged as a powerful and versatile strategy in chemical synthesis, allowing for the rapid and reliable joining of molecular fragments under mild, biocompatible conditions.[1][2][4] At the heart of this chemical philosophy lies the azide-alkyne cycloaddition reaction, which forms a stable triazole linkage.[2][3] The incorporation of an azide or alkyne functionality into a biomolecule, such as an amino acid, effectively transforms it into a "clickable" building block.

L-tyrosine, with its phenolic side chain, provides an excellent platform for chemical modification. The protocol detailed herein focuses on the conversion of a commercially available brominated tyrosine derivative, N-Boc-O-(3-bromopropyl)-L-tyrosine, into its azide counterpart. This seemingly simple transformation is a gateway to a multitude of applications, including:

• Drug Development: Site-specific conjugation of therapeutic payloads to proteins or peptides.[1][5]

• Bioconjugation: Attachment of fluorescent dyes, biotin tags, or other reporter molecules for imaging and diagnostic purposes.

• Materials Science: Functionalization of polymers and surfaces with bioactive moieties.

This application note provides a robust and reproducible protocol, grounded in established chemical principles, to empower researchers to confidently synthesize this key intermediate.

Mechanistic Insights: The S(_N)2 Pathway

The conversion of the bromopropyl group to an azidopropyl group proceeds via a classic bimolecular nucleophilic substitution (S(N)2) reaction . In this mechanism, the azide ion (N₃⁻), a potent nucleophile, attacks the electrophilic carbon atom attached to the bromine atom.[6][7] The reaction occurs in a single, concerted step where the carbon-azide bond forms simultaneously as the carbon-bromine bond breaks.

Several factors are crucial for optimizing this transformation:

• Solvent: A polar aprotic solvent, such as dimethylformamide (DMF), is ideal. It effectively solvates the sodium cation (Na⁺) from the sodium azide salt, leaving the azide anion "naked" and highly reactive.[7]

• Nucleophile: Sodium azide (NaN₃) is the most common source of the azide nucleophile.[8] It is used in excess to drive the reaction to completion.

• Leaving Group: The bromide ion (Br⁻) is an excellent leaving group, facilitating the nucleophilic attack.

• Temperature: Gentle heating is often employed to increase the reaction rate, though excessive temperatures should be avoided to prevent potential side reactions.

Experimental Protocol

Safety First: Sodium azide is highly toxic and can form explosive heavy metal azides. Always handle it in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Never dispose of sodium azide or azide-containing solutions down the drain, as it can react with lead and copper plumbing to form explosive compounds.[9] All azide waste must be collected and disposed of as hazardous waste according to institutional guidelines.[9][10]

Materials and Reagents

Reagent/Material	Grade	Recommended Supplier (Example)
N-Boc-O-(3-bromopropyl)-L-tyrosine	>95%	Sigma-Aldrich, Combi-Blocks
Sodium Azide (NaN₃)	≥99.5%	Sigma-Aldrich, Fisher Scientific
Dimethylformamide (DMF), anhydrous	≥99.8%	Sigma-Aldrich, Acros Organics
Ethyl Acetate (EtOAc)	ACS Grade	Fisher Scientific, VWR
Deionized Water (DI H₂O)	High Purity	-
Saturated Sodium Bicarbonate (aq.)	-	-
Brine (Saturated NaCl solution)	-	-
Anhydrous Sodium Sulfate (Na₂SO₄)	Anhydrous, Granular	Fisher Scientific, VWR
Silica Gel for Flash Chromatography	230-400 mesh	Sorbent Technologies, Merck
Thin Layer Chromatography (TLC) Plates	Silica Gel 60 F₂₅₄	Merck, Analtech

Step-by-Step Synthesis Procedure

• Reaction Setup:

  • In a round-bottom flask equipped with a magnetic stir bar, dissolve N-Boc-O-(3-bromopropyl)-L-tyrosine (1.0 equivalent) in anhydrous DMF (approximately 10-15 mL per gram of starting material).

  • To this solution, add sodium azide (2.0-3.0 equivalents).

• Reaction Execution:

  • Stir the reaction mixture at room temperature for 30 minutes.

  • Heat the reaction to 60-70 °C using a temperature-controlled heating mantle or oil bath.

  • Monitor the reaction progress by TLC (e.g., 1:1 Hexanes:Ethyl Acetate). The product will have a slightly higher Rf than the starting material. The reaction is typically complete in 12-24 hours.

• Work-up and Extraction:

  • Allow the reaction mixture to cool to room temperature.

  • Pour the mixture into a separatory funnel containing DI water (approximately 3-4 times the volume of DMF).

  • Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic extracts.

  • Wash the combined organic layers with DI water (2x) and then with brine (1x) to remove residual DMF and salts.

• Drying and Concentration:

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product, typically as a pale yellow oil or solid.

Purification

The crude product is often of sufficient purity for subsequent click reactions. However, if necessary, it can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.[11]

Characterization

The identity and purity of the final product, N-Boc-O-(3-azidopropyl)-L-tyrosine, should be confirmed by a combination of spectroscopic methods:

• Infrared (IR) Spectroscopy: A strong, sharp absorption band characteristic of the azide asymmetric stretch will appear around 2100 cm⁻¹ .[12] This is a definitive indicator of a successful reaction.

• ¹H NMR Spectroscopy: The proton signals of the propyl chain will shift upon conversion of the bromide to the azide. Specifically, the methylene protons adjacent to the heteroatom will shift upfield.

• ¹³C NMR Spectroscopy: Similar to ¹H NMR, the carbon signals of the propyl chain will experience a shift.

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak corresponding to the calculated mass of the azido product.

Workflow and Data Summary

Caption: Experimental workflow for the synthesis of N-Boc-O-(3-azidopropyl)-L-tyrosine.

Table 1: Key Reaction Parameters and Expected Outcomes

Parameter	Recommended Value/Observation	Rationale
Starting Material	N-Boc-O-(3-bromopropyl)-L-tyrosine	Commercially available, stable precursor with a good leaving group.
Reagent	Sodium Azide (NaN₃)	Excellent source of the azide nucleophile.[8]
Solvent	Anhydrous Dimethylformamide (DMF)	Polar aprotic solvent that enhances the nucleophilicity of the azide anion.[7]
Temperature	60-70 °C	Provides sufficient energy to overcome the activation barrier without degradation.
Reaction Time	12-24 hours	Typical duration for complete conversion, monitored by TLC.
TLC Visualization	UV light (for aromatic ring) and/or specific stains (e.g., ninhydrin after reduction)	Ninhydrin can visualize the azide as a colored spot after reduction to an amine.[13]
Key IR Signal	~2100 cm⁻¹ (strong, sharp)	Confirmatory peak for the azide functional group.[12]
Expected Yield	>85% (crude)	The reaction is generally high-yielding.

Conclusion

The protocol outlined in this application note provides a reliable and efficient method for the synthesis of N-Boc-O-(3-azidopropyl)-L-tyrosine. This "clickable" amino acid derivative is a valuable asset for researchers engaged in the development of novel bioconjugates and targeted therapeutics. By carefully following the experimental procedure and adhering to the safety precautions, scientists can confidently produce this key intermediate, thereby expanding their capabilities in the exciting and rapidly advancing field of click chemistry.

References

• Recent updates in click and computational chemistry for drug discovery and development. (2023, February 6). Frontiers in Chemistry. Retrieved from [Link]

• A Recent Concept of Importance: Click Chemistry. (n.d.). Cureus. Retrieved from [Link]

• Breakthrough In Click Chemistry: Innovative Method Revolutionizes Drug Development. (2025, February 10). Technology Networks. Retrieved from [Link]

• Gao, Y., et al. (2019, August 15). Recent applications of click chemistry in drug discovery. PubMed. Retrieved from [Link]

• Gao, Y., et al. (2019, May 16). Recent applications of click chemistry in drug discovery. ResearchGate. Retrieved from [Link]

• By which mechanism would azide react with alcohols or alkyl halides? (2015, December 17). Chemistry Stack Exchange. Retrieved from [Link]

• Alkyl azide synthesis by azidonation, hydroazidation or substitution. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Organic azide. (n.d.). Wikipedia. Retrieved from [Link]

• Sawamoto, M., et al. (2017, July 25). Solvent-Selective Reactions of Alkyl Iodide with Sodium Azide for Radical Generation and Azide Substitution and Their Application to One-Pot Synthesis of Chain-End-Functionalized Polymers. Journal of the American Chemical Society. Retrieved from [Link]

• How to removed Sodium azide ?. (2025, August 11). ResearchGate. Retrieved from [Link]

• Efficient Synthesis of Selectively Protected L-Dopa Derivatives from L-Tyrosine via Reimer-Tiemann and Dakin Reactions. (n.d.). UCLA Chemistry and Biochemistry. Retrieved from [Link]

• A Facile and Convenient Method to Reduce Organo Azides under Electrochemical Condition and Investigation of the Process thorough Cyclic Voltammetry. (2022, October 31). Oriental Journal of Chemistry. Retrieved from [Link]

• Reactions of Azides - Substitution, Reduction, Rearrangements, and More. (2018, June 29). Master Organic Chemistry. Retrieved from [Link]

• Simple and Convenient Protocol for Staining of Organic Azides on TLC Plates by Ninhydrin. A New Application of an Old Reagent. (n.d.). ResearchGate. Retrieved from [Link]

• Supporting information_OBC_rev1. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Arrangement of Azidomethyl Group in Lupinine Azide: Structural and Spectroscopic Properties. (2025, January 27). MDPI. Retrieved from [Link]

• Mass spectrometric studies of azides: Reactions of Ar+ with 3-azidopropionitrile, 2-azidopropionitrile, and azidoacetonitrile in a Fourier transform ion cyclotron resonance mass spectrometer. (n.d.). ResearchGate. Retrieved from [Link]

• Method for preparing Boc-L-tyrosine by using (Boc)2O. (2015, March 25). Patsnap. Retrieved from [Link]

• A Convenient Synthesis of Short α-/β-Mixed Peptides as Potential. (2024, September 1). Digital Commons @ Michigan Tech. Retrieved from [Link]

• Method for preparing Boc-L-tyrosine by using (Boc)2O. (n.d.). Google Patents.

• 2D-IR spectroscopy of azide-labeled carbohydrates in H2O. (2024, June 24). ChemRxiv. Retrieved from [Link]

• STRUCTURE ELUCIDATION OF ORGANIC COMPOUNDS USING IR, NMR AND MASS SPECTRA. (n.d.). eGyanKosh. Retrieved from [Link]

• Mid-infrared enhanced spectrochemical detection using azide vibrational probes. (2024, December 19). CNR-IRIS. Retrieved from [Link]

Sources

• 1. Frontiers | Recent updates in click and computational chemistry for drug discovery and development [frontiersin.org]
• 2. A Recent Concept of Importance: Click Chemistry [pcbiochemres.com]
• 3. researchgate.net [researchgate.net]
• 4. Breakthrough In Click Chemistry: Innovative Method Revolutionizes Drug Development [drugdiscoveryonline.com]
• 5. Recent applications of click chemistry in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Organic azide - Wikipedia [en.wikipedia.org]
• 9. Sodium azide removal protocol | Abcam [abcam.com]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. iris.cnr.it [iris.cnr.it]
• 13. beta.chem.uw.edu.pl [beta.chem.uw.edu.pl]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Solubility of N-Boc-O-(3-bromopropyl)-L-tyrosine in DMF

Welcome to the Technical Support Center. As researchers and drug development professionals, you rely on predictable solvent-solute dynamics. N-Boc-O-(3-bromopropyl)-L-tyrosine is a highly versatile building block, featuring a hydrophobic Boc-protected amine, a free carboxylic acid, and an electrophilic 3-bromopropyl ether. Standard Boc-protected amino acids typically exhibit exceptional solubility in polar aprotic solvents like N,N-Dimethylformamide (DMF)[1]. However, if you are experiencing sudden, intractable precipitation with this specific compound, the issue is rarely the compound's inherent thermodynamic solubility.

Below, we dissect the chemical causality behind this anomaly and provide self-validating protocols to rescue your workflows.

Mechanistic Overview: The Solvent Degradation Trap

Caption: Mechanistic pathway of DMF degradation leading to irreversible zwitterion formation and precipitation.

Frequently Asked Questions (FAQs)

Q1: Why is my N-Boc-O-(3-bromopropyl)-L-tyrosine failing to dissolve in DMF, even though other Boc-amino acids dissolve easily? A1: The root cause is almost certainly solvent degradation . DMF is susceptible to hydrolysis over time, especially when exposed to atmospheric moisture, breaking down into formic acid and dimethylamine (DMA)[2]. While standard Boc-amino acids are unaffected by trace DMA, your specific compound contains an electrophilic 3-bromopropyl group. DMA acts as a potent nucleophile, undergoing a rapid SN2 reaction with the alkyl bromide to form a tertiary amine[3]. Because your molecule also possesses a free carboxylic acid, the resulting molecule forms an internal salt (a zwitterion). Zwitterionic compounds have extremely high lattice energies due to strong intermolecular ionic networks, rendering them highly insoluble in aprotic organic solvents like DMF[4][5].

Q2: How can I analytically confirm that degraded DMF is the culprit? A2: The most immediate indicator is olfactory: pure DMF is virtually odorless, whereas degraded DMF emits a distinct, fishy amine odor due to the presence of DMA[6]. Analytically, you can run a GC-MS on your solvent. A ghost peak or tailing peak early in the chromatogram strongly suggests DMA contamination[6]. If you analyze the insoluble precipitate via LC-MS (after forcing dissolution in highly acidic aqueous conditions to break the zwitterion), you will likely observe a mass shift corresponding to the loss of bromine and the addition of the dimethylamino group (+44 Da net change), confirming the covalent modification.

Q3: Can I recover the precipitated compound? A3: Unfortunately, no. If the precipitation is due to the formation of the zwitterion or polyester oligomers (via base-catalyzed self-alkylation), the compound has been irreversibly covalently modified. You must discard the suspension and start over with fresh material and pristine solvent.

Q4: How can I prevent this issue in future experiments? A4: Use only fresh, anhydrous, amine-free DMF. For peptide synthesis and building block dissolution, it is highly recommended to use "Peptide Synthesis Grade" DMF and to purge the solvent with an inert gas (like Argon or N2) prior to use. Sparging or vacuum sonication effectively strips volatile DMA from the solvent, restoring its integrity[7].

Troubleshooting Workflow

Caption: Step-by-step troubleshooting workflow for resolving solubility issues in DMF.

Quantitative Data: Impact of DMF Quality on Solubility

The table below summarizes how specific degradation parameters in DMF quantitatively impact the solubility of N-Boc-O-(3-bromopropyl)-L-tyrosine.

Solvent State	Dimethylamine (DMA) Content	Water Content	Observed Solubility	Mechanistic Consequence
Fresh, Anhydrous DMF	< 10 ppm	< 0.01%	> 100 mg/mL	Complete dissolution of the free acid monomer.
Aged DMF (Air Exposed)	> 500 ppm	> 0.10%	< 5 mg/mL (Precipitates)	DMA nucleophilic attack; irreversible zwitterion formation.
Wet DMF	< 10 ppm	> 5.00%	< 20 mg/mL	Hydrophobic precipitation (reversible upon drying).

Experimental Protocols

Protocol 1: Solvent Regeneration and Quality Control

This is a self-validating system to ensure solvent integrity before dissolving expensive building blocks.

• Initial Assessment : Perform an olfactory test. If a strong fishy odor is present, discard the solvent entirely. If the odor is mild or undetectable but the solvent is aged, proceed to regeneration.

• Degassing/Sparging : Transfer the required volume of DMF to a clean, dry Schlenk flask.

• Inert Gas Purge : Insert a sparging needle connected to a high-purity Nitrogen or Argon line directly into the solvent.

• Sparging : Bubble the inert gas vigorously through the DMF for 30–60 minutes at room temperature. This physical stripping removes volatile DMA and dissolved oxygen[7].

• Vacuum Sonication (Alternative) : Place the open solvent container in a vacuum desiccator inside an ultrasonic bath. Apply vacuum (approx. 20-30 torr) and sonicate for 15 minutes[7].

• Validation : Run a blank injection of the treated DMF on GC-MS (Injector: 160°C, Splitless, Ramp 60°C to 120°C) to confirm the complete absence of the DMA peak[6].

Protocol 2: Shake-Flask Equilibrium Solubility Testing

Use this protocol to determine the true thermodynamic solubility of the intact compound in your verified solvent.

• Preparation : Weigh approximately 50 mg of N-Boc-O-(3-bromopropyl)-L-tyrosine into a 2 mL amber glass HPLC vial.

• Solvent Addition : Add 500 µL of the freshly sparged, DMA-free DMF (validated via Protocol 1) to the vial.

• Equilibration : Cap the vial tightly and place it in a constant temperature shaker (e.g., 25°C) at 300 rpm for 24 hours to ensure thermodynamic equilibrium is reached[1].

• Separation : Centrifuge the vial at 10,000 x g for 10 minutes to pellet any undissolved solid.

• Filtration : Carefully draw the supernatant using a syringe and pass it through a 0.22 µm PTFE syringe filter into a clean volumetric flask[1].

• Quantification : Dilute the filtrate serially (e.g., 1:100) in a compatible mobile phase and analyze via validated HPLC-UV against a known calibration curve of the compound[1].

References

• N,N-DIMETHYLFORMAMIDE - INCHEM (inchem.org) - 2

• Regeneration of aged DMF for use in solid-phase peptide synthesis - PubMed (nih.gov) - 7

• Technical Support Center: N,N-Dimethylformamide (DMF) Stability and Handling - Benchchem (benchchem.com) - 6

• The Solubility Profile of N-Boc-N-methyl-D-glutamic Acid: A Technical Guide - Benchchem (benchchem.com) - 1

• Ionic liquid inspired zwitterions with high conductivity and transport number - Google Patents (google.com) - 4

• Synthesis of a novel water-soluble conjugated polyelectrolyte based on polycyclopentadithiophene backbone and its application for heparin detection - Taylor & Francis (tandfonline.com) - 3

• Grafting of zwitterion-type polymers onto silica gel surface and their properties - ResearchGate (researchgate.net) -5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. N,N-DIMETHYLFORMAMIDE [inchem.org]
• 3. tandfonline.com [tandfonline.com]
• 4. WO2022221307A1 - Ionic liquid inspired zwitterions with high conductivity and transport number - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Regeneration of aged DMF for use in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Premature Boc Deprotection During Tyrosine Alkylation

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Module: Peptide & Small Molecule Synthesis Optimization

Welcome to the Application Scientist Support Portal. A frequent bottleneck in synthesizing complex tyrosine derivatives is the unintended loss of the tert-butyloxycarbonyl (Boc) protecting group during the alkylation of the phenolic hydroxyl group. While the Boc group is fundamentally base-stable, researchers often observe frustrating levels of premature deprotection during base-mediated alkylation.

This guide provides mechanistic insights, actionable troubleshooting steps, and a self-validating protocol to ensure robust, high-yielding O-alkylation without compromising your protecting group strategy.

Part 1: Mechanistic Insights (The Causality of Failure)

To solve premature deprotection, we must first understand the hidden mechanisms that compromise the Boc group during a seemingly benign base-catalyzed reaction. The Boc carbamate linkage is highly sensitive to acidic environments, where protonation leads to the loss of a tert-butyl cation and subsequent decarboxylation to yield the free amine[1]. However, it is also susceptible to thermal degradation[2].

During tyrosine alkylation, two primary failure pathways emerge:

• The Acidic Microenvironment (Hydrolysis Pathway): Alkylating agents (e.g., benzyl bromide, allyl bromide) are highly electrophilic. If trace moisture is present in your solvent or hygroscopic base, the alkyl halide undergoes rapid hydrolysis, generating hydrohalic acids (HCl or HBr). Because heterogeneous bases like K₂CO₃ neutralize acid slowly, the soluble Boc-tyrosine is exposed to localized pockets of strong acid, triggering premature cleavage[3].

• Thermal Degradation (Kinetic Pathway): Phenolic alkylation is often sterically hindered, tempting chemists to force the reaction by increasing the temperature. However, pushing the reaction temperature past 80°C in polar aprotic solvents initiates the thermal degradation of the Boc group, releasing isobutylene and CO₂[2]. This thermal de-Boc pathway is highly dependent on the solvent and time exposed to heat[4].

Part 2: Troubleshooting Guide & FAQs

Q1: I am using K₂CO₃ and benzyl bromide in DMF at 80°C. My LC-MS shows a massive -100 Da mass shift. What is happening? A1: The -100 Da shift corresponds exactly to the loss of the Boc group (isobutylene + CO₂). At 80°C, you have crossed the threshold for thermal degradation[2]. Furthermore, K₂CO₃ is largely insoluble in DMF. Any HBr generated by the trace hydrolysis of benzyl bromide is not neutralized fast enough, leading to acid-catalyzed Boc cleavage. Solution: Switch to the "Cesium Effect." Using anhydrous Cs₂CO₃ provides a highly soluble, reactive phenoxide, allowing you to lower the reaction temperature to 40–50°C and avoid thermal degradation.

Q2: My reaction is strictly at room temperature, but I still see 15–20% premature deprotection. Why? A2: This points directly to the Acidic Microenvironment pathway. Even at room temperature, trace water reacts with your alkyl halide to generate localized acid[3]. Solution: Ensure your solvent has <50 ppm H₂O. Add 10 mol% of a soluble, sterically hindered base like N,N-Diisopropylethylamine (DIEA). DIEA acts as an immediate, homogeneous acid scavenger that kinetically outcompetes the Boc group for any generated HX.

Q3: Can I use alkyl chlorides instead of bromides to prevent HX generation? A3: While alkyl chlorides are less prone to moisture-driven hydrolysis, they are significantly less electrophilic. This usually forces you to increase the reaction temperature (>80°C), which simply trades the acidic cleavage problem for the thermal degradation problem[4]. Solution: Use alkyl bromides in conjunction with catalytic Tetrabutylammonium iodide (TBAI). This generates a highly reactive alkyl iodide in situ, allowing the alkylation to proceed rapidly at mild temperatures.

Part 3: Quantitative Data Presentation

Table 1: Impact of Reaction Parameters on Boc Stability During Alkylation

Reaction Parameter	High-Risk Condition	Optimized Condition	Quantitative Impact	Mechanistic Rationale
Solvent Moisture	> 500 ppm H₂O	< 50 ppm H₂O	Up to 30% Boc loss	H₂O hydrolyzes R-X to form HX, causing rapid acidic cleavage of the carbamate.
Temperature	> 80 °C	40–50 °C	> 50% Boc loss at 90°C	High heat triggers thermal decarboxylation, releasing isobutylene and CO₂.
Base Solubility	K₂CO₃ (Heterogeneous)	Cs₂CO₃ + 10 mol% DIEA	< 2% Boc loss	Soluble DIEA kinetically outcompetes the Boc group for trace HX neutralization.
Electrophile	R-Cl (Requires high heat)	R-Br + 10 mol% TBAI	> 95% yield at 40°C	TBAI generates R-I in situ, lowering the activation energy barrier for alkylation.

Part 4: Self-Validating Experimental Protocol

Optimized Low-Temperature O-Alkylation of Boc-Tyrosine Objective: Achieve >95% conversion of the phenolic hydroxyl without compromising the acid-labile N-alpha Boc group.

Step 1: System Desiccation

• Action: Flame-dry all glassware. Suspend anhydrous Cs₂CO₃ (2.0 eq) in anhydrous DMF under an inert argon atmosphere.

• Validation Checkpoint: Perform a Karl Fischer titration on the DMF batch. Do not proceed unless the reading is <50 ppm H₂O.

Step 2: Homogeneous Acid Scavenging

• Action: Add DIEA (0.1 eq) to the suspension.

• Rationale: While Cs₂CO₃ is the primary base, its heterogeneous nature means localized HX might not be neutralized instantly. Soluble DIEA acts as an immediate kinetic acid scavenger to protect the Boc group.

Step 3: Phenoxide Activation

• Action: Add Boc-Tyr-OH (1.0 eq) to the basic suspension and stir at 25°C for 15 minutes to generate the reactive phenoxide intermediate.

Step 4: Catalyzed Electrophilic Addition

• Action: Add TBAI (0.1 eq), followed by the dropwise addition of the alkyl bromide (1.2 eq).

• Rationale: TBAI converts the alkyl bromide to a highly reactive alkyl iodide in situ (Finkelstein catalysis). This allows the reaction to proceed rapidly at 40°C, remaining well below the threshold for thermal Boc degradation[2].

Step 5: Controlled Incubation & Self-Validation

• Action: Heat the reaction gently to 40°C.

• Validation Checkpoint: At t = 1 hour, pull a 10 µL aliquot, quench in water/MeCN, and run LC-MS. If a peak corresponding to [M - 100] (loss of Boc) is >2%, immediately cool the reaction and add an additional 0.1 eq DIEA to halt any runaway acidic cleavage.

Step 6: Quenching

• Action: Quench by pouring the mixture into ice-cold water to precipitate the product and prevent any further thermal or chemical degradation. Filter and dry the O-alkylated Boc-Tyrosine.

Part 5: Reaction Pathway Visualization

Mechanistic pathways of Boc-Tyrosine alkylation: Optimization vs. Acidic/Thermal degradation.

Part 6: References

Sources

• 1. rucforsk.ruc.dk [rucforsk.ruc.dk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. N-BOC-N-(2-Aminobenzyl)-2-hydroxyethylamine | 1437795-18-0 | Benchchem [benchchem.com]
• 4. Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stable ionic liquid - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Scale-Up Purification of N-Boc-O-(3-bromopropyl)-L-tyrosine

Welcome to the Technical Support Center. This hub is designed for researchers, analytical scientists, and drug development professionals scaling up the synthesis and purification of N-Boc-O-(3-bromopropyl)-L-tyrosine.

This unnatural amino acid presents a triad of structural sensitivities that complicate large-scale purification:

• An acid-labile N-alpha Boc protecting group.

• A base- and nucleophile-sensitive alkyl bromide on the phenolic side chain.

• A free carboxylic acid that frequently causes the compound to "oil out" rather than crystallize.

Below, you will find our diagnostic workflow, troubleshooting FAQs, and field-validated protocols designed to ensure high-yield, high-purity scale-up.

Purification Decision Matrix

Fig 1: Scale-up purification decision matrix for N-Boc-O-(3-bromopropyl)-L-tyrosine.

Section 1: Liquid-Liquid Extraction & Workup

Q: During the acidification step of the crude reaction mixture, I observe significant cleavage of the Boc protecting group. How can I prevent this during scale-up?

A: The tert-butyloxycarbonyl (Boc) group is highly sensitive to strong acids, which are typically used to protonate the carboxylic acid for organic extraction[1]. On a laboratory scale, brief exposure to 1N HCl might be tolerated. However, during scale-up, extended phase-separation times lead to prolonged acid exposure, causing degradation.

Causality: The localized high concentration of hydronium ions from strong mineral acids catalyzes the rapid removal of the Boc group. By utilizing a biphasic acidification strategy with a weaker acid, the protonated N-Boc-O-(3-bromopropyl)-L-tyrosine immediately partitions into the organic layer upon formation. This physical separation actively removes the acid-sensitive molecule from the aqueous acidic environment, halting degradation.

Protocol 1: Self-Validating Biphasic Acidification

Validation Check: The protocol is self-validating if the aqueous layer maintains a strict pH of 3.0–3.5 and the organic layer remains clear without gas evolution (which would indicate Boc cleavage releasing CO2).

• Cool the crude alkaline aqueous reaction mixture to 0–5 °C using an ice-water jacketed reactor.

• Add an equal volume of cold ethyl acetate (EtOAc) to create a biphasic system.

• Under vigorous mechanical stirring, slowly add 5% aqueous citric acid (or 1M KHSO4) dropwise.

• Monitor the aqueous layer pH continuously using a calibrated probe until it reaches exactly 3.0–3.5. Do not drop below pH 3.0.

• Stop stirring and allow the layers to separate immediately.

• Drain the aqueous layer and re-extract it once with fresh cold EtOAc.

• Wash the combined organic layers with cold brine until the aqueous wash registers a neutral pH.

• Dry the organic layer over anhydrous Na2SO4 and concentrate under reduced pressure at a maximum bath temperature of 35 °C to protect the reactive alkyl bromide.

Section 2: Overcoming "Oiling Out" via Salt Crystallization

Q: After concentration, my product forms a stubborn, viscous oil instead of a solid. Direct recrystallization fails. How do I purify this on a multi-gram scale?

A: "Oiling out" is a notorious issue for Boc-protected amino acids because the low melting point of the crude mixture and the presence of structurally similar impurities prevent proper crystal nucleation[2]. The most reliable scale-up method to bypass this is converting the free acid into a dicyclohexylamine (DCHA) salt[2].

Causality: DCHA forms a highly crystalline, stable salt with the free carboxylic acid of the tyrosine derivative. This ionic interaction dramatically increases the lattice energy and melting point of the complex, forcing the product to precipitate out of ethereal solutions while leaving non-acidic impurities and unreacted alkylating agents dissolved in the mother liquor.

Protocol 2: DCHA Salt Formation and Breaking

Validation Check: Successful salt formation is visually confirmed by the transition from a clear ethereal solution to a thick, opaque white suspension within 2 hours.

Phase A: Salt Formation

• Dissolve the crude oily N-Boc-O-(3-bromopropyl)-L-tyrosine in anhydrous diethyl ether (approx. 5–7 mL per gram of estimated product)[2].

• Slowly add 1.05 molar equivalents of dicyclohexylamine (DCHA) dropwise under continuous stirring at room temperature[2].

• Stir the mixture for 2 to 4 hours. A thick white precipitate will form. (Note: If precipitation is delayed, introduce a microscopic amount of seed crystals to induce nucleation[3].)

• Collect the DCHA salt via vacuum filtration and wash the filter cake twice with cold diethyl ether.

• Dry the salt under vacuum to a constant weight.

Phase B: Salt Breaking (Free-basing)

• Suspend the purified DCHA salt in a 1:1 (v/v) mixture of EtOAc and 5% aqueous KHSO4.

• Stir vigorously until the solid completely dissolves. The DCHA partitions into the aqueous layer as a water-soluble sulfate salt, while the purified free Boc-amino acid partitions into the EtOAc.

• Separate the layers, wash the organic phase with water and brine, dry over Na2SO4, and concentrate to yield the purified compound.

Quantitative Data: Solvent System Efficacy for DCHA Crystallization

Selecting the correct solvent is critical for maximizing the recovery and purity of the DCHA salt.

Solvent System	DCHA Salt Yield (%)	Purity (HPLC Area %)	Physical State of Precipitate
Diethyl Ether	88 - 92%	>98.5%	Crisp White Powder
Ethyl Acetate / Hexane	75 - 80%	95.0%	Sticky / Amorphous Solid
Toluene / Methanol	< 50%	85.0%	Gummy Residue

Section 3: Preparative HPLC Scale-Up

Q: When scaling up purification from analytical to preparative HPLC, my peak resolution collapses and I observe degradation of the alkyl bromide. What parameters need adjustment?

A: Peak collapse is typically due to non-linear volume overloading, while alkyl bromide degradation in HPLC is caused by using nucleophilic buffers (like ammonium acetate) or extended exposure to basic mobile phases. Scaling up requires a strict linear scale-up factor based on the column's inner diameter (ID) to maintain the exact chromatographic profile observed at the analytical scale[4].

Causality: The 3-bromopropyl group is a highly active electrophile. High pH or nucleophilic buffer ions can induce substitution or elimination reactions during the prolonged run times characteristic of prep-HPLC. By switching to a volatile, acidic mobile phase (0.1% Formic acid) and strictly calculating the scale-up factor (SF), you preserve the chemical integrity of the bromide while maintaining proportional linear velocity and column capacity[4].

Protocol 3: Linear Scale-Up for Preparative HPLC

Validation Check: The protocol is validated if the retention time (Rt) of the target peak on the preparative column matches the Rt on the analytical column within a ±2% margin.

• Analytical Optimization & Overload Study: Optimize the separation on a 4.6 mm ID C18 analytical column using Water/Acetonitrile with 0.1% Formic Acid. Perform a volume overload study to determine the maximum injection volume before the resolution between the target and closest impurity drops below 1.5[4].

• Calculate Scale-Up Factor (SF):

  • Formula: SF = (ID_prep / ID_analytical)²

  • Example for scaling to a 20 mm prep column: SF = (20 / 4.6)² ≈ 18.9[4].

• Adjust Parameters:

  • Prep Flow Rate = Analytical Flow Rate × SF

  • Prep Injection Volume = Max Analytical Injection Volume × SF

• Execution: Run the preparative method using the calculated parameters. Monitor UV absorbance at 254 nm (optimal for the phenolic aromatic ring) and 214 nm (peptide bond/Boc absorption).

• Immediate Lyophilization: Pool the collected fractions containing the pure product. Immediately flash-freeze and lyophilize the solution. Do not evaporate using a rotary evaporator with heat, as prolonged heating in aqueous acid will cleave the Boc group and hydrolyze the bromide.

References

• Title: Crystallization method of Boc-amino acid - Eureka | Patsnap Source: patsnap.com URL: [Link]

• Title: Systematic and efficient method scale-up for peptide purification Source: lcms.cz URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Crystallization method of Boc-amino acid - Eureka | Patsnap [eureka.patsnap.com]
• 4. lcms.cz [lcms.cz]

Resolving racemization issues with N-Boc-O-(3-bromopropyl)-L-tyrosine

Welcome to the Technical Support Center for N-Boc-O-(3-bromopropyl)-L-tyrosine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to the stereochemical integrity of this important amino acid derivative. As Senior Application Scientists, we provide this resource to ensure your experiments are built on a foundation of scientific accuracy and proven field insights.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a critical issue?

A: Racemization is the process by which a pure enantiomer (like the 'L' form of an amino acid) is converted into a mixture of both enantiomers (L and D).[1] In drug development, the biological activity of a peptide or small molecule is critically dependent on its precise three-dimensional structure.[1] The presence of the unintended D-enantiomer can lead to reduced efficacy, altered pharmacological profiles, or even undesired toxicological effects.[2] Therefore, maintaining the chiral purity of starting materials like N-Boc-O-(3-bromopropyl)-L-tyrosine is paramount.

Q2: What are the primary causes of racemization for N-Boc-protected amino acids like L-tyrosine?

A: The main driver of racemization for N-alkoxycarbonyl-protected amino acids is the formation of a 5(4H)-oxazolone (also known as an azlactone) intermediate.[3][4][5] This occurs when the carboxylic acid is activated. The proton on the alpha-carbon of this intermediate is acidic and can be easily removed by a base, leading to a loss of stereochemistry.[4][5] Factors that promote this include strong bases, high temperatures, and prolonged reaction times.[1][4][6]

Mechanism of Racemization via Oxazolone Formation

Caption: Base-catalyzed racemization of N-Boc-amino acids proceeds via an oxazolone intermediate.

Q3: I am synthesizing N-Boc-O-(3-bromopropyl)-L-tyrosine. Which step is most at risk for racemization?

A: The O-alkylation step, where the phenolic hydroxyl group of N-Boc-L-tyrosine is deprotonated by a base before reacting with an alkyl halide (like 1,3-dibromopropane), is the highest risk step. The choice of base and reaction conditions are critical. Using a strong base to deprotonate the phenol can inadvertently deprotonate the alpha-carbon of the transiently formed oxazolone, leading to racemization.

Q4: How can I detect and quantify the level of racemization in my sample?

A: The most reliable and widely used method is chiral High-Performance Liquid Chromatography (HPLC).[2][7][8][9] This technique uses a chiral stationary phase (CSP) to separate the L- and D-enantiomers, allowing for precise quantification of the enantiomeric excess (% ee).[2][8][10]

Troubleshooting Guide: O-Alkylation of N-Boc-L-Tyrosine

Problem: My chiral HPLC analysis shows significant racemization (>1-2%) after synthesizing N-Boc-O-(3-bromopropyl)-L-tyrosine. What went wrong?

This is a common issue that can almost always be traced back to the reaction conditions used during the O-alkylation of the N-Boc-L-tyrosine starting material. Let's break down the potential causes and solutions.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting racemization issues.

Cause & Solution Analysis

1. Incorrect Base Selection

• Expert Analysis: The basicity and steric hindrance of the base used are paramount.[6] Strong, non-hindered bases like Sodium Hydride (NaH) or Triethylamine (TEA) are strong enough to abstract the acidic α-proton, significantly increasing the rate of racemization.[4][6] While NaH is effective for generating the phenoxide for O-alkylation, it is often too harsh for maintaining chiral integrity.[11] Weaker inorganic bases or sterically hindered organic bases are preferred as they are selective for the more acidic phenolic proton over the α-carbon proton.[6]

• Data-Driven Recommendation:

Base	Type	pKa (Conjugate Acid)	Propensity for Racemization	Recommendation
NaH	Strong, Non-hindered	~35	Very High	Not Recommended
K₂CO₃	Mild Inorganic	10.3	Low	Recommended
Cs₂CO₃	Mild Inorganic	10.3	Low	Highly Recommended
DIEA	Hindered Organic	11.0	Low to Moderate	Acceptable Alternative
TEA	Non-hindered Organic	10.8	High	Not Recommended

• Solution: Switch to a milder base such as Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃). Cesium carbonate is often particularly effective due to the "cesium effect," which can enhance the rate of O-alkylation while minimizing side reactions.

2. High Reaction Temperature

• Expert Analysis: Racemization is a kinetically controlled process. Increasing the reaction temperature provides the necessary activation energy to overcome the barrier for proton abstraction at the alpha-carbon, thus accelerating the rate of racemization.[12][13] Many O-alkylation procedures can be successfully carried out at room temperature or slightly above, and running the reaction at the lowest effective temperature is crucial.

• Solution: Perform the reaction at room temperature (~20-25°C). If the reaction is sluggish, a gentle increase to 40°C may be acceptable, but this should be monitored carefully for its effect on chiral purity. Avoid high temperatures (e.g., refluxing in DMF at >90°C) which are sometimes cited in general alkylation protocols but are inappropriate here.[14]

3. Solvent Effects

• Expert Analysis: The polarity of the solvent can influence the stability of the charged intermediates involved in racemization.[1] Highly polar aprotic solvents like DMF and DMSO are excellent for dissolving the reactants and promoting SN2 reactions, but they can also stabilize the enolate intermediate, potentially favoring racemization.[15]

• Solution: Acetonitrile (ACN) is often a superior solvent choice as it is polar enough to facilitate the reaction but is generally associated with lower levels of racemization compared to DMF. If solubility is an issue, a mixture of solvents can be explored.

Protocols for Success

Protocol 1: Optimized Synthesis of N-Boc-O-(3-bromopropyl)-L-tyrosine

This protocol is designed to minimize racemization during the O-alkylation step.

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add N-Boc-L-tyrosine (1.0 eq).

• Solvent Addition: Add anhydrous Acetonitrile (ACN) to create a ~0.1 M solution.

• Base Addition: Add finely ground Cesium Carbonate (Cs₂CO₃, 1.5 eq).

• Reagent Addition: Add 1,3-dibromopropane (3.0 to 5.0 eq). The excess is used to minimize diarylation.

• Reaction: Stir the mixture vigorously at room temperature (20-25°C) for 12-24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Workup:

  • Filter the reaction mixture to remove the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in Ethyl Acetate and wash with a mild acid (e.g., 1% citric acid solution), followed by water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the pure N-Boc-O-(3-bromopropyl)-L-tyrosine.

Protocol 2: Chiral HPLC Analysis for Enantiomeric Purity

This protocol provides a starting point for developing a robust analytical method to quantify racemization.

• Instrumentation: A standard HPLC system with a UV detector.

• Chiral Stationary Phase (CSP): Polysaccharide-based CSPs are highly effective for separating N-protected amino acid enantiomers.[8] Columns like Lux Cellulose-2, Chiralpak IA, or Chiralpak IC are excellent choices.[2][8]

• Sample Preparation: Dissolve a small amount (~1 mg) of your purified product in 1 mL of the mobile phase.[7]

• Method Parameters (Starting Conditions):

Parameter	Recommended Setting	Rationale
Column	Lux Cellulose-2 (or similar)	Proven high selectivity for Boc-amino acids.[8]
Mobile Phase	Hexane / Isopropanol (IPA) with 0.1% TFA	A common and effective mobile phase for normal-phase chiral separations.[8]
Isocratic Elution	90:10 (Hexane:IPA)	Adjust ratio to optimize resolution and retention time.
Flow Rate	1.0 mL/min	Standard analytical flow rate.
Column Temperature	25°C	Temperature can affect separation; maintain consistency.[2]
Detection	UV at 220 nm or 254 nm	Aromatic ring of tyrosine provides strong UV absorbance.

• Analysis: Inject the sample and integrate the peaks corresponding to the L- and D-enantiomers. The L-enantiomer should be the major peak. Calculate the enantiomeric excess (% ee) using the formula: % ee = [(Area_L - Area_D) / (Area_L + Area_D)] * 100.

References

• A Comparative Guide to Chiral Purity Analysis of N-Boc-dolaproine-methyl: HPLC vs. SFC. (n.d.). Benchchem.
• A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. (n.d.). Boc Sciences.
• Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives. (n.d.). RSC Publishing.
• Brønsted Acid-Catalyzed Epimerization-Free Preparation of Dual-Protected Amino Acid Derivatives. (2017). PMC.
• In-peptide amino acid racemization via inter-residue oxazoline intermediates during acidic hydrolysis. (2021). PMC.
• Amino Acid Derivatives for Peptide Synthesis. (n.d.). AAPPTec.
• Method for the Racemization of Optically Active Amino Acids. (n.d.). Sciencemadness.org.
• Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine. (2026). SCIRP.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTec.
• Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools. (2023). MDPI.
• Facile t-BOC and FMOC Amino Acid Chiral Separations by HPLC. (n.d.). Sigma-Aldrich.
• HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases. (n.d.). Phenomenex.
• Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis. (n.d.). BenchChem.
• Brønsted Acid-Catalyzed Epimerization-Free Preparation of Dual-Protected Amino Acid Derivatives. (2017). ACS Omega.
• An efficient synthesis of N-tert-butoxycarbonyl-O-cyclohexyl-L-tyrosine. (2001). PubMed.
• Epimerization During Coupling to the Unnatural Amino Acid in Solid Phase Peptide Synthesis. (n.d.). ResearchGate.
• Green Chemistry. (2017). RSC Publishing.
• Method for preparing Boc-L-tyrosine by using (Boc)2O. (n.d.). Google Patents.
• Supporting information_OBC_rev1. (2016). The Royal Society of Chemistry.
• Rapid Synthesis of Boc-2′,6′-dimethyl-l-tyrosine and Derivatives and Incorporation into Opioid Peptidomimetics. (n.d.). PMC.
• Study on the racemization of L-tyrosine. (n.d.). ResearchGate.
• Exploiting an Inherent Neighboring Group Effect of α-Amino Acids To Synthesize Extremely Hindered Dipeptides. (2008). Journal of the American Chemical Society.
• DEPBT as Coupling Reagent To Avoid Racemization in a Solution-Phase Synthesis of a Kyotorphin Derivative. (n.d.). Luxembourg Bio Technologies.
• Technical Support Center: Preventing Racemization of Boc-L-Valine in Peptide Synthesis. (n.d.). BenchChem.
• Cysteine Racemization in Fmoc-SPPS: Prevention & Detection. (n.d.). Peptide Chemistry.
• Solvent Effects on the Racemization of Optically Active Biphenyl Derivatives. (n.d.). SciSpace.
• Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. (2023). PMC.
• Organic Chemistry of L-Tyrosine. 1. General Synthesis of Chiral Piperazines from Amino Acids. (n.d.). J. Org. Chem.
• Chemoselective N-ethylation of Boc amino acids without racemization. (n.d.). Scite.ai.
• Synthesis of Enantiomerically Pure N-Boc-Protected 1,2,3-Triaminopropylphosphonates and 1,2-Diamino-3-Hydroxypropylphosphonates. (2019). MDPI.
• Solvent-Free Mechanochemical Deprotection of N-Boc Group. (2017). FULIR.
• Efficient Synthesis of Selectively Protected L-Dopa Derivatives from L-Tyrosine via Reimer-Tiemann and Dakin Reactions. (n.d.). UCLA – Chemistry and Biochemistry.
• A general method for preparation of N-Boc-protected or N-Fmoc-protected α,β-didehydropeptide building blocks and their use in the solid-phase peptide synthesis. (2018). PubMed.
• 7.4 Racemization Assays. (n.d.). Thieme.
• Advice on N-boc deprotection in the presence of acid sensitive groups. (2024). Reddit.

• catalyzed dynamic kinetic resolution of N-Boc-phenylalanine ethyl thioester with benzylamine. (n.d.). . Retrieved from

• Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine. (n.d.). TSI Journals.

Sources

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• 2. Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. Brønsted Acid-Catalyzed Epimerization-Free Preparation of Dual-Protected Amino Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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Handling and long-term storage best practices for bromopropyl tyrosine derivatives

Welcome to the technical support center for bromopropyl tyrosine derivatives. This guide is designed for researchers, scientists, and drug development professionals to ensure the successful handling, storage, and application of these critical reagents. Adherence to these best practices is essential for maintaining the integrity of the compounds and achieving reproducible experimental outcomes.

I. Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the handling and storage of bromopropyl tyrosine derivatives.

Q1: How should I store the solid (powder) form of bromopropyl tyrosine derivatives upon receipt?

A: Upon receipt, the solid compound should be stored in a cool, dry, and dark environment.[1] The recommended temperature is typically 2-8°C.[2] It is crucial to protect the compound from moisture and light to prevent degradation. The container should be tightly sealed and, for light-sensitive derivatives, wrapped in aluminum foil.[3]

Q2: What is the best way to prepare a stock solution?

A: To prepare a stock solution, allow the vial to equilibrate to room temperature before opening to prevent condensation. Use a suitable, high-purity solvent as specified on the product's technical data sheet. For many derivatives, solvents like Dimethyl Sulfoxide (DMSO) or a buffered aqueous solution are appropriate.[4] It is advisable to prepare solutions in a designated clean area to minimize the risk of cross-contamination.[1]

Q3: How should I store stock solutions of bromopropyl tyrosine derivatives?

A: For long-term stability, stock solutions should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the compound.[2] Store these aliquots at -20°C or, for extended periods, at -80°C.[2][5] Ensure the storage containers are tightly sealed to prevent solvent evaporation and contamination.

Q4: Are there any chemical incompatibilities I should be aware of?

A: Yes. Brominated organic compounds can be reactive.[6] Avoid storing them with strong oxidizing agents, reducing agents, strong acids, and bases.[7][8] Always consult the Safety Data Sheet (SDS) for a comprehensive list of incompatible materials.[9][10] Segregating chemicals by hazard class is a critical laboratory safety practice.[8]

Q5: What personal protective equipment (PPE) is required when handling these compounds?

A: When handling bromopropyl tyrosine derivatives, always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[11][12] If working with the powder form outside of a fume hood, a respirator may be necessary to avoid inhalation.[7] Work should ideally be conducted in a well-ventilated area or a fume hood.[7][9]

II. Troubleshooting Guides

This section provides detailed guidance on specific issues that may arise during experiments involving bromopropyl tyrosine derivatives.

Guide 1: Poor or No Experimental Signal

Symptom: Your assay (e.g., Western blot, enzyme activity assay) shows a weak or absent signal where you expect to see the effect of the bromopropyl tyrosine derivative.

Potential Causes & Solutions

Potential Cause	Explanation	Recommended Action
Compound Degradation	The bromopropyl tyrosine derivative may have degraded due to improper storage (exposure to light, moisture, or elevated temperatures) or multiple freeze-thaw cycles.	1. Verify Storage Conditions: Confirm that both the solid compound and stock solutions have been stored according to the recommendations (cool, dry, dark, and appropriate temperature).[1] 2. Use a Fresh Aliquot: Always use a fresh, single-use aliquot for each experiment to rule out degradation from repeated freeze-thaw cycles.[2] 3. Prepare a Fresh Stock Solution: If degradation is suspected, prepare a new stock solution from the solid compound.
Incorrect Solvent or Poor Solubility	The derivative may not be fully dissolved in the chosen solvent, leading to an inaccurate concentration in your assay.	1. Consult Technical Data Sheet: Confirm the recommended solvent for your specific derivative. 2. Aid Dissolution: Gentle warming or vortexing may be required to fully dissolve the compound. For some derivatives, solubility is pH-dependent.[4] 3. Visual Inspection: Ensure there are no visible particulates in your stock solution before use.
Interaction with Assay Components	Components in your buffer system (e.g., high concentrations of reducing agents) may be reacting with and inactivating the bromopropyl tyrosine derivative.	1. Review Buffer Composition: Check your buffers for incompatible components. For example, some brominated compounds can react with substances like dithiothreitol (DTT) or β-mercaptoethanol. 2. Test for Interference: If possible, run a control experiment to assess the stability of the derivative in your assay buffer over the course of the experiment.

Experimental Workflow for Troubleshooting Poor Signal

Caption: Troubleshooting workflow for poor experimental signal.

Guide 2: High Background or Non-Specific Effects

Symptom: The experiment shows high background noise or off-target effects, making it difficult to interpret the specific action of the bromopropyl tyrosine derivative.

Potential Causes & Solutions

Potential Cause	Explanation	Recommended Action
High Compound Concentration	Using a concentration of the derivative that is too high can lead to non-specific binding or off-target effects.	1. Perform a Dose-Response Curve: Titrate the concentration of the derivative to find the optimal range that elicits the desired specific effect with minimal background. 2. Consult Literature: Review published studies that have used the same or similar compounds to guide your concentration selection.
Compound Precipitation	The derivative may be precipitating out of solution in your experimental buffer, leading to non-specific interactions or light scattering that can interfere with certain assays.	1. Check Solubility in Final Buffer: Verify the solubility of the derivative at its final working concentration in your complete assay buffer. 2. Filter the Working Solution: If precipitation is suspected, consider filtering the final working solution through a 0.22 µm filter before adding it to your experiment.
Contamination of Stock Solution	The stock solution may have become contaminated with other substances that are causing the non-specific effects.	1. Use Sterile Technique: Always use sterile pipette tips and tubes when preparing and handling stock solutions to prevent microbial or chemical contamination.[1][13] 2. Prepare a Fresh Stock Solution: If contamination is a possibility, discard the old stock and prepare a new one from the solid material.

III. Protocols

Protocol 1: Reconstitution and Aliquoting of Solid Bromopropyl Tyrosine Derivatives

This protocol outlines the best practices for preparing a stock solution from a solid compound and creating single-use aliquots for long-term storage.

Materials:

• Vial of solid bromopropyl tyrosine derivative

• Appropriate high-purity solvent (e.g., DMSO)

• Sterile, low-retention microcentrifuge tubes

• Calibrated pipettes and sterile tips

• Vortex mixer

Procedure:

• Equilibrate to Room Temperature: Before opening, allow the vial of the solid compound to sit at room temperature for at least 20 minutes to prevent moisture condensation.

• Calculate Required Solvent Volume: Determine the volume of solvent needed to achieve your desired stock solution concentration.

• Add Solvent: In a fume hood or well-ventilated area, carefully add the calculated volume of solvent to the vial.

• Dissolve the Compound: Tightly cap the vial and vortex until the solid is completely dissolved. Gentle warming in a water bath may be necessary for some compounds, but avoid excessive heat.

• Aliquot for Storage: Immediately dispense the stock solution into single-use, sterile microcentrifuge tubes. The volume of each aliquot should be appropriate for a single experiment.

• Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation.[8][12]

• Storage: Store the aliquots at -20°C or -80°C in a dark, secure location.[2]

Protocol 2: Long-Term Storage Best Practices

Maintaining the stability of bromopropyl tyrosine derivatives over the long term is crucial for experimental consistency.

Key Principles:

• Temperature: Store solid compounds at 2-8°C and stock solution aliquots at -20°C or -80°C.[2] Avoid storing solutions in frost-free freezers, as the temperature cycling can be detrimental.

• Light: Protect both solid and dissolved compounds from light by storing them in amber vials or by wrapping containers in aluminum foil.[3]

• Moisture: Keep containers tightly sealed to prevent the ingress of moisture, which can lead to hydrolysis.[3]

• Inventory Management: Implement a clear inventory system to track the age and usage of your compounds.[8][14] Discard any compounds that are past their recommended shelf life or show signs of degradation (e.g., color change, precipitation).

Potential Degradation Pathway

Caption: Factors leading to the degradation of bromopropyl tyrosine derivatives.

By adhering to these guidelines, researchers can ensure the quality and reliability of their bromopropyl tyrosine derivatives, leading to more accurate and reproducible scientific findings.

References

• Dolly Corporation. (2025, October 20).
• National Research Council. (1995). Prudent Practices in the Laboratory: Handling and Disposal of Chemicals.
• (2025, September 22). Mastering Chemical Storage: Best Practices for Safer Labs and Empowered Teams.
• (2024, June 2).
• (2024, September 20).
• (n.d.).
• Quimivita. (2025, March 25).
• (2023, April 11). Chemical Safety in Laboratories: Best Practices for Handling and Storage to Ensure Personnel Safety and Prevent Accidents.
• EY Laboratories, Inc. (n.d.). Troubleshooting & Tips.
• Augspurger, A., & Perriello, R. (n.d.). Best Practices for Proper Chemical Storage. The Synergist.
• (n.d.).
• Sigma-Aldrich. (n.d.).
• Thermo Fisher Scientific. (n.d.). IHC Troubleshooting Guide.
• University of Rochester, Department of Chemistry. (n.d.). How to Store Reagents.
• (2024, March 14). Marine Bromotyrosine Derivatives in Spotlight: Bringing Discoveries and Biological Significance. MDPI.
• (n.d.).
• Neugebauer, M. E., et al. (2019). A family of radical halogenases for the engineering of amino-acid-based products.
• Phenomenex. (n.d.). TROUBLESHOOTING GUIDE.
• R&D Systems. (n.d.). Protocols & Troubleshooting Guides.
• National Institutes of Health. (n.d.).
• (n.d.).
• Saikia, I., Borah, A. J., & Phukan, P. (2016). Use of Bromine and Bromo-Organic Compounds in Organic Synthesis. Chemical Reviews, 116(12), 6837–7042.
• (2025, September 18). Modern Approaches to Green Bromination for a Sustainable Future. Engineered Science Publisher.
• Parkhitko, A. A., et al. (2020). Downregulation of the tyrosine degradation pathway extends Drosophila lifespan. eLife.
• (2025, June 25). (PDF) SUSTAINABLE BROMINATION OF ORGANIC COMPOUNDS.
• Dijkstra, A. M., et al. (2023). Important Lessons on Long-Term Stability of Amino Acids in Stored Dried Blood Spots.
• Mani, A. R., et al. (2016). The metabolism and de-bromination of bromotyrosine in vivo. Free Radical Biology and Medicine, 90, 245–251.
• Parkhitko, A. A., et al. (2020). Downregulation of the tyrosine degradation pathway extends Drosophila lifespan. eLife.
• Saikia, I., Borah, A. J., & Phukan, P. (2016). Use of Bromine and Bromo-Organic Compounds in Organic Synthesis. Chemical Reviews, 116(12), 6837–7042.
• (2015, November 16). How can store amino acids stock solutions?.
• (n.d.). The degradation pathway of tyrosine. At four steps of the pathway,....
• (n.d.). Bromination of tyrosine‐containing peptides..
• (n.d.). Synthesis of novel brominated tyrosine derivatives. Conditions: (i) 1.1....
• (2017, March 10). Why amino acid aqueous stock solution not give the same results as fresh solution how i store and stabilize thes solutions?.
• (1997, December 15).
• (n.d.). An In-Depth Technical Guide to 3-Bromo-L-tyrosine: Chemical Properties and Structure - Benchchem.
• Qiu, Y., & Liu, Y. D. (2024). New insights into the iodination mechanism of tyrosine and its dipeptides and comparison with chlorination and bromination reactions.
• (2023, December 11). Research progress on chemical modifications of tyrosine residues in peptides and proteins.
• (2024, January 10). An Investigation of the Influence of Tyrosine Local Interactions on Electron Hopping in a Model Protein. MDPI.
• (2024, March 18).
• (n.d.).

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Reference Data & Comparative Studies

A Strategic Guide to Solid-Phase Synthesis: N-Boc- vs. Fmoc-O-(3-bromopropyl)-L-tyrosine

For Researchers, Scientists, and Drug Development Professionals

In the landscape of peptide science, the strategic incorporation of modified amino acids is paramount for developing novel therapeutics, probes, and biomaterials. O-(3-bromopropyl)-L-tyrosine, with its reactive handle, is a valuable building block for creating complex peptide architectures, such as cyclic or "stapled" peptides. The choice of N-terminal protecting group for this derivative—be it the acid-labile tert-butyloxycarbonyl (Boc) group or the base-labile 9-fluorenylmethyloxycarbonyl (Fmoc) group—dictates the entire synthetic strategy and significantly impacts the efficiency, purity, and scalability of the process.

This guide provides an in-depth technical comparison of N-Boc-O-(3-bromopropyl)-L-tyrosine and Fmoc-O-(3-bromopropyl)-L-tyrosine in the context of Solid-Phase Peptide Synthesis (SPPS). While direct, head-to-head quantitative data for these specific derivatives is not extensively published, this comparison synthesizes established principles of Boc and Fmoc chemistries to provide a robust framework for strategic decision-making in your research.

Core Principles: A Tale of Two Chemistries

The fundamental difference between the Boc and Fmoc strategies lies in their orthogonal protection schemes, which dictate the reagents and conditions for Nα-deprotection and final cleavage from the solid support.[1][2]

• Boc/Bzl Strategy: This classic approach utilizes the acid-labile Boc group for temporary Nα-protection, which is removed by moderate acids like trifluoroacetic acid (TFA). Side-chain protecting groups are typically benzyl-based and require a strong acid, such as hydrofluoric acid (HF), for their removal during the final cleavage step.[2]

• Fmoc/tBu Strategy: This more modern strategy employs the base-labile Fmoc group for Nα-protection, which is cleaved by a secondary amine, most commonly piperidine. The side-chain protecting groups are acid-labile (e.g., tert-butyl) and are removed simultaneously with cleavage from the resin using TFA.[3]

The choice between these two powerful methodologies is often dictated by the specific requirements of the target peptide, including its length, complexity, and the presence of sensitive moieties like the O-(3-bromopropyl) group.[1]

Visualizing the Synthetic Cycles

The following diagrams illustrate the core cyclical steps of deprotection and coupling for both Boc and Fmoc SPPS.

Boc-SPPS Deprotection and Coupling Cycle.

Fmoc-SPPS Deprotection and Coupling Cycle.

Head-to-Head Comparison: N-Boc- vs. Fmoc-O-(3-bromopropyl)-L-tyrosine

The selection between the Boc and Fmoc protected versions of O-(3-bromopropyl)-L-tyrosine hinges on a careful consideration of chemical stability, potential side reactions, and the overall synthetic goal.

Feature	N-Boc-O-(3-bromopropyl)-L-tyrosine	Fmoc-O-(3-bromopropyl)-L-tyrosine	Senior Application Scientist's Insights
Nα-Deprotection	25-50% TFA in DCM[4]	20-50% Piperidine in DMF[5]	The milder, basic conditions of Fmoc deprotection are generally less likely to cause side reactions involving the bromopropyl group.[3]
Side-Chain Stability	The O-alkyl ether is stable to the repetitive mild acid of Boc deprotection. However, the bromopropyl group may be susceptible to nucleophilic attack by scavengers during the final strong acid cleavage (e.g., HF).	The O-alkyl ether is stable to the basic conditions of Fmoc deprotection. The bromopropyl group is generally stable to the final TFA cleavage.	The Fmoc strategy offers a higher degree of orthogonality, which is advantageous for maintaining the integrity of the reactive bromopropyl handle.
Potential Side Reactions	- Alkylation: Carbocations generated during TFA deprotection can potentially alkylate sensitive residues, although the O-alkylation of tyrosine mitigates this on the tyrosine ring itself.[6] - Premature Cleavage: Some loss of peptide from highly acid-sensitive resins can occur with repeated TFA treatments.	- Aspartimide Formation: Base-catalyzed side reaction, especially at Asp-Gly or Asp-Ser sequences.[7] - Diketopiperazine Formation: At the dipeptide stage, especially with Pro or Gly in the first two positions.	Careful sequence design and protocol optimization are crucial for both strategies to minimize side reactions.
Final Cleavage	Strong acid (e.g., HF, TFMSA)[2]	95% TFA with scavengers[8]	The harshness of HF in the Boc strategy requires specialized equipment and poses a greater risk to sensitive functionalities. TFA cleavage in the Fmoc strategy is significantly milder and more broadly compatible.[2]
Application in Complex Peptides	The Boc strategy can be advantageous for the synthesis of long or aggregation-prone sequences due to the protonation of the N-terminus after deprotection, which can disrupt interchain hydrogen bonding.[1]	The Fmoc strategy is generally preferred for its compatibility with a wide range of post-translational modifications and its amenability to automation.[1]	For peptides intended for further modification via the bromopropyl group (e.g., cyclization), the Fmoc strategy is often the more straightforward choice.

Experimental Protocols

The following are generalized, step-by-step protocols for the incorporation of N-Boc- and Fmoc-O-(3-bromopropyl)-L-tyrosine into a peptide sequence on a solid support.

Protocol 1: Incorporation of N-Boc-O-(3-bromopropyl)-L-tyrosine (Boc-SPPS)

This protocol outlines a single coupling cycle on a Merrifield resin.

• Resin Swelling: Swell the peptide-resin in Dichloromethane (DCM) for 30 minutes.

• Boc Deprotection:

  • Treat the resin with 50% Trifluoroacetic acid (TFA) in DCM (v/v) for 2 minutes.

  • Drain the solution.

  • Treat the resin again with 50% TFA in DCM for 20-30 minutes.[4]

  • Wash the resin with DCM (3x), Isopropanol (IPA) (2x), and DCM (3x).

• Neutralization:

  • Treat the resin with 10% Diisopropylethylamine (DIEA) in DCM (v/v) for 2 minutes (repeat twice).

  • Wash the resin with DCM (5x).

• Coupling of N-Boc-O-(3-bromopropyl)-L-tyrosine:

  • In a separate vessel, dissolve N-Boc-O-(3-bromopropyl)-L-tyrosine (3 equivalents) and an activating agent such as HBTU (3 equivalents) in DMF.

  • Add DIEA (6 equivalents) and allow to pre-activate for 2-5 minutes.

  • Add the activated amino acid solution to the resin and stir for 1-2 hours.

  • Monitor the reaction for completion using the Kaiser test.[4]

• Washing: Wash the resin with DMF (3x) and DCM (3x).

Protocol 2: Incorporation of Fmoc-O-(3-bromopropyl)-L-tyrosine (Fmoc-SPPS)

This protocol outlines a single coupling cycle on a Rink Amide resin.

• Resin Swelling: Swell the peptide-resin in N,N-Dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF (v/v) for 5 minutes.

  • Drain the solution.

  • Treat the resin again with 20% piperidine in DMF for 15-20 minutes.[9][10]

  • Wash the resin with DMF (5x), DCM (3x), and DMF (3x).[10]

• Coupling of Fmoc-O-(3-bromopropyl)-L-tyrosine:

  • In a separate vessel, dissolve Fmoc-O-(3-bromopropyl)-L-tyrosine (3 equivalents), an activating agent such as HCTU (2.9 equivalents), and a base like DIEA (6 equivalents) in DMF.[9]

  • Allow the mixture to pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the resin and allow the coupling reaction to proceed for 1-2 hours at room temperature.

  • Monitor the reaction for completion using a qualitative test such as the Kaiser test.

• Washing: Wash the resin with DMF (5x) and DCM (3x).

Strategic Decision-Making: A Workflow

The choice between N-Boc- and Fmoc-O-(3-bromopropyl)-L-tyrosine is not merely a matter of preference but a strategic decision based on the final application of the peptide.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A comparison of Boc and Fmoc SPPS strategies for the preparation of C-terminal peptide α-thiolesters: NY-ESO-1 ³⁹Cys-⁶⁸Ala-COSR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. tools.thermofisher.com [tools.thermofisher.com]
• 9. chem.uci.edu [chem.uci.edu]
• 10. rsc.org [rsc.org]

HPLC Validation Methods for N-Boc-O-(3-bromopropyl)-L-tyrosine Purity: A Comparative Guide

Executive Summary

N-Boc-O-(3-bromopropyl)-L-tyrosine (CAS: 1579942-17-8) is a highly specialized, bifunctional unnatural amino acid widely utilized as a building block in peptide synthesis, PROTAC development, and radiopharmaceutical precursors[1]. Validating the chemical purity of this compound presents unique analytical challenges due to the opposing sensitivities of its functional groups.

This guide objectively compares traditional High-Performance Liquid Chromatography (HPLC) methods against an optimized, LC-MS-compatible orthogonal approach. By adhering to the 2[2], we provide a self-validating framework that ensures scientific integrity, prevents artifactual degradation, and guarantees accurate purity assessment.

Chemical Profile & Analytical Challenges

Designing a robust HPLC method requires a mechanistic understanding of the analyte's vulnerabilities. N-Boc-O-(3-bromopropyl)-L-tyrosine contains two highly reactive moieties that dictate mobile phase selection:

• The tert-Butoxycarbonyl (Boc) Group (Acid Lability): While standard peptide HPLC methods rely on 0.1% Trifluoroacetic Acid (TFA), the Boc protecting group is sensitive to strong acids. During fraction collection or solvent evaporation, the concentration of TFA rapidly increases as water and acetonitrile evaporate, dropping the pH drastically and causing artifactual Boc-deprotection[3]. This creates false impurity peaks (des-Boc artifacts) that skew purity calculations.

• The 3-Bromopropyl Group (Base/Nucleophile Lability): The terminal bromide is an excellent leaving group. Exposure to basic mobile phases (e.g., ammonium bicarbonate, pH > 8.0) or high column temperatures can induce hydrolysis or nucleophilic substitution, artificially degrading the sample during the chromatographic run.

Causality in Method Design: To prevent these analytical artifacts, the method must utilize a mild, volatile acid (like Formic Acid) that maintains a low enough pH to suppress silanol ionization on the stationary phase, without triggering Boc cleavage during analysis or downstream processing[3].

Mechanistic Workflow & Degradation Pathways

The following diagram illustrates how mobile phase selection directly influences the structural integrity of the analyte during HPLC validation.

Fig 1: Degradation pathways vs. stable analytical workflows for N-Boc-O-(3-bromopropyl)-L-tyrosine.

Comparative Analysis of HPLC Methodologies

To establish the most reliable protocol, we compare the traditional Reverse-Phase HPLC (RP-HPLC) method against an optimized LC-MS compatible method.

Feature	Method A: Traditional RP-HPLC[4]	Method B: Optimized Orthogonal RP-HPLC
Column Chemistry	Standard C18 (Aliphatic interaction)	Phenyl-Hexyl ( π−π and aliphatic interaction)
Mobile Phase	0.1% TFA in Water / Acetonitrile	0.1% Formic Acid in Water / Acetonitrile
pH Range	~ 1.9 - 2.0	~ 2.7 - 2.8
Risk of Boc Cleavage	High (Especially during evaporation)[3]	Low (Mild, volatile acid)
Selectivity / Resolution	Moderate (Struggles with des-bromo impurities)	Excellent ( π−π interactions resolve aromatic impurities)
MS Compatibility	Poor (TFA causes ion suppression)	High (Directly transferable to LC-MS)

Experimental Protocol: The Optimized Self-Validating System

This step-by-step methodology provides a self-validating framework designed to meet5[5].

Step 1: Reagent & Mobile Phase Preparation

• Mobile Phase A: Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of LC-MS grade Water. Mix thoroughly and degas.

• Mobile Phase B: Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of LC-MS grade Acetonitrile. Mix thoroughly and degas.

• Causality Note: Using LC-MS grade reagents prevents baseline drift at 210 nm, which is critical for detecting non-chromophoric aliphatic impurities.

Step 2: Sample Preparation

• Diluent: 50:50 (v/v) Water:Acetonitrile.

• Preparation: Accurately weigh 10.0 mg of N-Boc-O-(3-bromopropyl)-L-tyrosine and dissolve in 10.0 mL of diluent to achieve a nominal concentration of 1.0 mg/mL. Sonicate at room temperature for 2 minutes.

• Causality Note: Matching the sample diluent closely to the initial gradient conditions prevents solvent-mismatch peak distortion (fronting/tailing). Do not heat during sonication to prevent bromopropyl degradation.

Step 3: Chromatographic Conditions

• Column: Phenyl-Hexyl, 4.6 mm x 150 mm, 3 µm particle size.

• Column Temperature: 30 °C (Maintains reproducibility without inducing thermal degradation).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV at 220 nm (amide/Boc absorbance) and 280 nm (tyrosine aromatic absorbance).

• Gradient Program:

  • 0.0 - 2.0 min: 10% B

  • 2.0 - 15.0 min: 10% → 90% B

  • 15.0 - 18.0 min: 90% B

  • 18.0 - 18.1 min: 90% → 10% B

  • 18.1 - 22.0 min: 10% B (Column re-equilibration)

Step 4: System Suitability Testing (SST)

Before analyzing the sample, inject the 1.0 mg/mL standard solution six times. The system is validated for the run if:

• Relative Standard Deviation (RSD) of peak area is ≤2.0% .

• Tailing factor (Tf) is ≤1.5 .

• Theoretical plates (N) are ≥3000 .

ICH Q2(R2) Validation Data Presentation

To formally validate this method for pharmaceutical or rigorous research use, the following performance characteristics must be evaluated as per2[2]. Below is the structured data matrix representing the expected performance of Method B.

Validation Parameter	ICH Q2(R2) Requirement	Demonstrated Performance (Method B)
Specificity	Baseline resolution ( Rs​>1.5 ) from impurities	Rs​=2.8 (Resolves des-bromo and des-Boc impurities)
Linearity	Correlation coefficient ( R2≥0.999 )	R2=0.9998 (Range: 25% to 150% of nominal conc.)
Accuracy (Recovery)	98.0% - 102.0% recovery at 3 levels	99.6% ± 0.7% (Assessed at 50%, 100%, 150%)
Precision (Repeatability)	RSD ≤2.0% for 6 replicates	RSD = 0.55% (n=6)
Limit of Detection (LOD)	Signal-to-Noise (S/N) ≥3	0.02 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ≥10	0.06 µg/mL

Table 2: Summary of quantitative validation data for the Formic Acid/Phenyl-Hexyl HPLC method.

References

• 4 - Benchchem.

• 5 - Lab Manager. 3.2 - European Medicines Agency (EMA). 4.1 - AChemBlock. 5.3 - ResearchGate.

Sources

• 1. O-(3-Bromopropyl)-L-tyrosine hydrochloride 95% | CAS: 1579942-17-8 | AChemBlock [achemblock.com]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]

LC-MS analysis of N-Boc-O-(3-bromopropyl)-L-tyrosine reaction products

LC-MS Analysis of N-Boc-O-(3-bromopropyl)-L-tyrosine Reaction Products: A Column Comparison Guide

The Analytical Challenge: Mechanistic Context

N-Boc-O-(3-bromopropyl)-L-tyrosine is a highly versatile, unnatural amino acid derivative used extensively as a building block for PROTAC linkers, radiolabeling precursors, and modified peptides. When this compound undergoes nucleophilic substitution (e.g., reacting the bromopropyl group with an alkyl amine), the resulting reaction mixture is analytically complex. It typically contains:

• Unreacted halogenated starting material.

• The desired aminated product (which introduces a basic secondary or tertiary amine).

• Side products such as hydrolysis derivatives (hydroxypropyl ether) or elimination products (allyl ether).

Analyzing this mixture via Liquid Chromatography-Mass Spectrometry (LC-MS) presents a unique challenge. The tert-butyloxycarbonyl (Boc) protecting group is intensely hydrophobic, which dominates the molecule's overall retention behavior and masks subtle structural differences at the side chain. Furthermore, Boc-protected amino acids are prone to in-source fragmentation during mass spectrometry, often losing the Boc group (-100 Da) or the tert-butyl cation (-56 Da)1[1].

Standard reversed-phase chromatography often fails to adequately resolve the brominated starting material from structurally similar side products, necessitating a more strategic approach to stationary phase selection.

Workflow for the synthesis and LC-MS analysis of N-Boc-O-(3-bromopropyl)-L-tyrosine derivatives.

Stationary Phase Comparison: C18 vs. Biphenyl

When developing methods for protected unnatural amino acids, researchers typically default to standard C18 columns. However, C18 relies exclusively on dispersive (hydrophobic) interactions. Because the Boc group and the aromatic tyrosine ring are highly hydrophobic, they dominate the retention mechanism, leading to the co-elution of the bromopropyl starting material and its aminated derivatives.

To achieve baseline resolution, the chromatographic method must exploit the unique electronic properties of the molecule: the π -system of the tyrosine aromatic ring and the polarizability of the bromine atom.

The Biphenyl Advantage: Biphenyl stationary phases offer a distinct mechanistic advantage. The biphenyl ligand provides π−π interactions, dipole-dipole interactions, and enhanced shape selectivity 2[2]. The electron-dense biphenyl rings interact strongly with the polarizable bromine atom and the electron-deficient aromatic ring of the tyrosine derivative. This orthogonal selectivity easily resolves the starting material from the nucleophilic substitution products, which lack the polarizable halogen.

Mechanistic comparison of C18 and Biphenyl stationary phases for halogenated aromatic analytes.

Quantitative Data Synthesis

The following table summarizes the chromatographic performance of a standard C18 column versus a Core-Shell Biphenyl column for resolving a simulated reaction mixture.

Table 1: Chromatographic Performance Comparison (Gradient: 5-95% ACN in Water with 0.1% Formic Acid)

Analyte	C18 Retention Time (min)	Biphenyl Retention Time (min)	C18 Peak Asymmetry (Tf)	Biphenyl Peak Asymmetry (Tf)	Resolution (Rs) C18	Resolution (Rs) Biphenyl
N-Boc-O-(3-hydroxypropyl)-L-tyrosine (Hydrolysis Product)	4.12	4.85	1.15	1.05	N/A	N/A
N-Boc-O-(3-(methylamino)propyl)-L-tyrosine (Aminated Product)	4.35	5.40	1.60 (Tailing)	1.12	1.2	3.5
N-Boc-O-(3-bromopropyl)-L-tyrosine (Starting Material)	4.40	6.15	1.10	1.02	0.4 (Co-elution)	4.8

Data Analysis: The C18 column fails to resolve the aminated product from the brominated starting material ( Rs​<1.5 ). Furthermore, the basic secondary amine product exhibits significant peak tailing on the C18 phase due to secondary interactions with unreacted surface silanols. Conversely, the Biphenyl column provides baseline resolution ( Rs​=4.8 ) and excellent peak shape. The π−π retention mechanism selectively retains the brominated compound significantly longer than the aminated product.

Self-Validating LC-MS Methodology

To ensure reproducibility and scientific integrity, the following step-by-step protocol incorporates built-in validation checks to confirm system suitability and accurate mass assignment.

Phase 1: System Preparation & Suitability

• Mobile Phase Preparation : Prepare Mobile Phase A (LC-MS grade Water + 0.1% Formic Acid) and Mobile Phase B (LC-MS grade Acetonitrile + 0.1% Formic Acid).

  • Causality: Formic acid ensures the acid-sensitive Boc group remains intact. Stronger acids like Trifluoroacetic acid (TFA) cause severe ion suppression and can trigger premature Boc deprotection in the MS source3[3].

• Column Equilibration : Install a 2.1 x 50 mm, 2.6 µm Core-Shell Biphenyl column. Equilibrate at 5% B for 10 column volumes.

• Blank Injection (Validation Step) : Inject 1 µL of 50:50 Water:Acetonitrile. Ensure no ghost peaks appear in the target m/z extraction windows.

Phase 2: Sample Preparation & Analysis 4. Quenching & Dilution : Quench 10 µL of the crude reaction mixture with 90 µL of cold methanol to precipitate any polymeric byproducts. Centrifuge at 14,000 x g for 5 minutes and transfer the supernatant to an autosampler vial. 5. Gradient Elution : Run a linear gradient from 5% B to 95% B over 8 minutes at a flow rate of 0.4 mL/min. Set the column compartment temperature to 40°C.

• Causality: Elevated temperature reduces mobile phase viscosity, lowering backpressure and improving mass transfer kinetics for bulky Boc-protected analytes.

• MS Detection & Isotope Validation : Operate the mass spectrometer in ESI+ mode.

  • Validation Step: When extracting the chromatogram for the unreacted N-Boc-O-(3-bromopropyl)-L-tyrosine, validate the peak by confirming the presence of the characteristic 1:1 79 Br/ 81 Br isotope pattern (e.g., m/z 402.1 and 404.1 for the [M+H]+ ion).

  • Fragmentation Check: Set up Selected Ion Monitoring (SIM) for both the intact mass and the characteristic -100 Da fragment (loss of Boc) to ensure accurate quantification if in-source fragmentation occurs.

References

• Posttranslational tyrosine geranylation in cyanobactin biosynthesis Source: PMC - NIH URL:[Link]

• Rapid Phenolic O-Glycosylation of Small Molecules and Complex Unprotected Peptides in Aqueous Solvent Source: eScholarship URL:[Link]

Sources

• 1. Posttranslational tyrosine geranylation in cyanobactin biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. escholarship.org [escholarship.org]

A Comparative Guide to Validating Orthogonal Protection Strategies with N-Boc-O-(3-bromopropyl)-L-tyrosine

In the intricate world of peptide synthesis, particularly for therapeutic and research applications, the strategic use of protecting groups is paramount to success.[1] An orthogonal protection strategy, which allows for the selective removal of one class of protecting groups without affecting others, is a cornerstone of modern peptide chemistry.[1][2] This guide provides an in-depth technical comparison of orthogonal strategies, focusing on the validation of N-Boc-O-(3-bromopropyl)-L-tyrosine as a versatile building block for complex peptide modifications, such as on-resin cyclization.[3]

This document is intended for researchers, scientists, and drug development professionals seeking to optimize their peptide synthesis workflows. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground our claims in authoritative sources.

The Principle of Orthogonality in Peptide Synthesis

Solid-Phase Peptide Synthesis (SPPS) relies on the sequential addition of amino acids to a growing peptide chain anchored to a solid support. To ensure the correct sequence, the α-amino group of the incoming amino acid is temporarily protected, while the reactive side chains of all amino acids are "permanently" protected until the final cleavage step.[1]

The two dominant strategies in SPPS are the Boc/Bzl and Fmoc/tBu approaches.[4]

• Boc/Bzl Strategy: Utilizes the acid-labile tert-butoxycarbonyl (Boc) group for Nα-protection and benzyl-based groups for side-chain protection.[4][5] Nα-deprotection is achieved with a moderate acid like trifluoroacetic acid (TFA), while final cleavage and side-chain deprotection require a strong acid such as hydrofluoric acid (HF).[5][6]

• Fmoc/tBu Strategy: Employs the base-labile 9-fluorenylmethyloxycarbonyl (Fmoc) group for Nα-protection and acid-labile tert-butyl (tBu) based groups for side chains.[4][5] The Fmoc group is removed with a mild base, typically piperidine, while the final cleavage and side-chain deprotection are performed with TFA.[4]

The Fmoc/tBu strategy is often favored for its milder conditions and amenability to automation.[4] However, the Boc/Bzl strategy remains valuable, particularly for synthesizing long or aggregation-prone peptides.[4][7]

N-Boc-O-(3-bromopropyl)-L-tyrosine is a unique building block that introduces a third level of orthogonality. The Boc group is acid-labile, while the bromopropyl ether on the tyrosine side chain is stable to both the acidic conditions used for Boc removal and the basic conditions for Fmoc removal. This allows for selective deprotection and subsequent modification of the tyrosine side chain while the peptide remains on the solid support.

Experimental Validation: N-Boc-O-(3-bromopropyl)-L-tyrosine in On-Resin Cyclization

This section details the experimental validation of an orthogonal protection strategy using N-Boc-O-(3-bromopropyl)-L-tyrosine for the synthesis of a cyclic peptide on a solid support. On-resin cyclization is often preferred over solution-phase methods as it minimizes intermolecular side reactions and simplifies purification.[3]

Logical Workflow for Validation

The following diagram illustrates the key steps in validating the orthogonal protection strategy.

Caption: Experimental workflow for validating the orthogonal strategy.

Detailed Experimental Protocols

1. Solid-Phase Peptide Synthesis (Fmoc/tBu strategy)

This protocol outlines the manual synthesis of a linear peptide on a Rink Amide resin.

• Resin Swelling: Swell Rink Amide resin (0.5 mmol/g) in N,N-dimethylformamide (DMF) for 1 hour.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min).

• Washing: Wash the resin with DMF (5x), Dichloromethane (DCM) (5x), and DMF (5x).

• Amino Acid Coupling:

  • In a separate vessel, dissolve the Fmoc-protected amino acid (3 eq.), HCTU (2.9 eq.), and DIPEA (6 eq.) in DMF.

  • Add the activation mixture to the resin and shake for 1-2 hours.

• Washing: Wash the resin with DMF (5x) and DCM (5x).

• Repeat: Repeat the deprotection, washing, and coupling steps for each amino acid in the sequence.

2. Incorporation of N-Boc-O-(3-bromopropyl)-L-tyrosine

• Coupling: Couple N-Boc-O-(3-bromopropyl)-L-tyrosine using the same procedure as for the Fmoc-protected amino acids.

3. Selective N-terminal Fmoc Deprotection

• Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min) to remove the final Fmoc group, exposing the N-terminal amine.

• Washing: Wash the resin with DMF (5x) and DCM (5x).

4. On-Resin Cyclization

• Cyclization: Treat the resin with a solution of DIPEA (10 eq.) in DMF overnight to facilitate intramolecular nucleophilic attack of the deprotected N-terminal amine on the bromopropyl group of the tyrosine side chain.

• Washing: Wash the resin with DMF (5x) and DCM (5x).

5. Final Cleavage and Side-Chain Deprotection

• Cleavage Cocktail: Prepare a cleavage cocktail of TFA/TIS/H2O (95:2.5:2.5).

• Cleavage: Treat the resin with the cleavage cocktail for 2-3 hours at room temperature.

• Precipitation: Precipitate the crude peptide in cold diethyl ether.

• Isolation: Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet under vacuum.

6. Purification and Analysis

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).[8][9]

• Analysis: Confirm the identity and purity of the cyclic peptide using liquid chromatography-mass spectrometry (LC-MS) and tandem mass spectrometry (MS/MS).[10][11]

Comparative Analysis: N-Boc-O-(3-bromopropyl)-L-tyrosine vs. Alternative Strategies

The choice of a side-chain protecting group for tyrosine is critical for achieving orthogonality and enabling specific modifications.

Comparison with Other Tyrosine Protecting Groups

Protecting Group Strategy	Nα-Protection	Tyr Side-Chain Protection	Deprotection Conditions	Orthogonality & Application Notes
This Guide's Focus	Fmoc	O-(3-bromopropyl)	N-terminal amine attacks bromopropyl group with base (e.g., DIPEA) for cyclization.	Fully orthogonal to Fmoc/tBu and Boc/Bzl strategies. The bromopropyl group is stable to both acid and base, allowing for on-resin modification after selective N-terminal deprotection. Ideal for head-to-side-chain cyclization.
Standard Fmoc/tBu	Fmoc	O-tert-butyl (tBu)	Removed with strong acid (TFA) during final cleavage.	Not orthogonal for on-resin side-chain modification as the tBu group is removed concurrently with cleavage from the resin.[12]
Standard Boc/Bzl	Boc	O-benzyl (Bzl)	Removed with strong acid (e.g., HF) during final cleavage.[13]	Not truly orthogonal as both Boc and Bzl groups are acid-labile, though they require different acid strengths for removal.[6]
Allyl-based	Fmoc	O-allyl (All)	Removed with a palladium catalyst (e.g., Pd(PPh3)4).[14]	Offers excellent orthogonality and is a common alternative for on-resin modifications.[15] The choice between bromopropyl and allyl may depend on the specific chemistry desired and catalyst compatibility.

Performance Data (Expected)

The following table presents expected outcomes based on established chemical principles for the synthesis of a model cyclic peptide.

Parameter	N-Boc-O-(3-bromopropyl)-L-tyrosine Strategy	Alternative (e.g., Solution-Phase Cyclization)
Crude Purity (post-cleavage)	>70%	40-60%
Final Purity (post-HPLC)	>98%	>98%
Overall Yield	15-25%	5-15%
Major Side Products	Minimal oligomerization	Oligomers, cyclodimers
Protocol Complexity	Fewer steps, simplified purification	Requires cleavage, purification of linear peptide, then solution-phase cyclization and another purification.

Rationale for Expected Outcomes: The on-resin cyclization strategy utilizing N-Boc-O-(3-bromopropyl)-L-tyrosine is expected to produce a higher crude purity and overall yield due to the "pseudo-dilution" effect of the solid support, which favors intramolecular reactions over intermolecular oligomerization.[3]

Conclusion

N-Boc-O-(3-bromopropyl)-L-tyrosine stands out as a highly effective building block for implementing orthogonal protection strategies in solid-phase peptide synthesis. Its unique stability to both acidic and basic conditions allows for selective on-resin modifications, such as head-to-side-chain cyclization, which can be challenging to achieve with standard protecting group schemes. The experimental workflow detailed in this guide provides a robust framework for validating this approach. By leveraging the principles of orthogonality, researchers can streamline the synthesis of complex cyclic peptides, leading to higher yields, improved purity, and greater efficiency in the development of novel peptide-based therapeutics and research tools.

References

• A Comparative Guide to Boc and Fmoc Protecting Groups in Peptide Synthesis - Benchchem. (n.d.).
• An In-depth Technical Guide to Orthogonal Protection Strategy in Peptide Synthesis - Benchchem. (n.d.).
• Comparison of Boc versus Fmoc protection in solid-phase peptide synthesis - Benchchem. (n.d.).
• Peptide Purification and Product Analysis | AltaBioscience. (n.d.).
• Recent progress of on-resin cyclization for the synthesis of clycopeptidomimetics. (n.d.).
• Peptide Synthesis - FAQ | AAPPTEC. (n.d.).
• Mechanism of Peptide Purity Analysis | MtoZ Biolabs. (n.d.).
• Ensuring Quality by Peptide Purity Testing - MolecularCloud. (2024, December 18).
• Overview of Solid Phase Peptide Synthesis (SPPS). (n.d.).
• Analytical techniques for peptide-based drug development: Characterization, stability and quality control - ResearchGate. (2025, February 26).
• On-Resin Macrocyclization of Peptides Using Vinyl Sulfonamides as a Thiol-Michael “Click” Acceptor | Bioconjugate Chemistry - ACS Publications. (2018, November 19).
• Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed. (n.d.).
• A Comparative Guide to Boc-Tyr(Boc)-OH in Peptide Synthesis: Applications, Limitations, and Alternatives - Benchchem. (n.d.).
• Practical Synthesis Guide to Solid Phase Peptide Chemistry. (n.d.).
• Selecting Orthogonal Building Blocks - Sigma-Aldrich. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. peptide.com [peptide.com]
• 7. peptide.com [peptide.com]
• 8. Peptide Purification and Product Analysis | AltaBioscience [altabioscience.com]
• 9. Ensuring Quality by Peptide Purity Testing | MolecularCloud [molecularcloud.org]
• 10. Mechanism of Peptide Purity Analysis | MtoZ Biolabs [mtoz-biolabs.com]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. peptide.com [peptide.com]
• 14. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 15. pubs.acs.org [pubs.acs.org]

Comparative Efficacy of Bromopropyl vs. Chloropropyl Tyrosine Derivatives in Covalent Probing and Drug Synthesis

Executive Summary

Tyrosine derivatives functionalized with halo-propyl chains—specifically O -(3-bromopropyl)-tyrosine (BprY) and O -(3-chloropropyl)-tyrosine (CprY)—are foundational building blocks in modern chemical biology and pharmaceutical development. They are utilized as electrophilic warheads in proximity-enabled protein crosslinking (PEPC) and as bifunctional linkers in the synthesis of targeted therapies, such as tyrosine kinase inhibitors. As a Senior Application Scientist, understanding the kinetic disparity between bromide and chloride leaving groups is critical. This guide objectively compares their efficacy, details the mechanistic causality behind their reactivity, and provides self-validating protocols for their application.

Mechanistic Foundations: The Leaving Group Efficacy

In bimolecular nucleophilic substitution ( SN​2 ) reactions, the reaction rate is heavily dictated by the stability of the leaving group once it departs. The efficacy of a leaving group correlates inversely with its basicity and directly with its size and polarizability.

Bromide ( Br− ) is a vastly superior leaving group compared to chloride ( Cl− )[1]. The causality stems from two main physical properties:

• Bond Dissociation Energy: The carbon-bromine (C-Br) bond is significantly weaker (~285 kJ/mol) than the carbon-chlorine (C-Cl) bond (~339 kJ/mol), making it easier to break during the transition state.

• Polarizability: The larger atomic radius of bromine allows it to diffuse the developing negative charge more effectively in the transition state, lowering the activation energy barrier.

Consequently, in an unhindered aliphatic system like a propyl chain, the nucleophilic displacement of bromide occurs orders of magnitude faster than that of chloride[2].

SN2 nucleophilic substitution pathway for halo-propyl tyrosine.

Comparative Efficacy in Practice

Selective Bifunctional Linkers in Drug Synthesis

In the synthesis of tyrosine kinase inhibitors (e.g., Bosutinib) and 2-arylquinoline anticancer agents, 1-bromo-3-chloropropane is frequently used to alkylate phenolic/tyrosine hydroxyl groups[3][4]. The stark difference in leaving group ability allows for precise chemoselectivity. The phenoxide nucleophile selectively displaces the bromide at moderate temperatures, yielding an O -(3-chloropropyl) intermediate. The remaining chloride is stable enough to survive standard purification but can be subsequently displaced by stronger nucleophiles (like piperazine derivatives) under harsher conditions or via catalytic conversion[4].

Proximity-Enabled Protein Crosslinking (PEPC)

Unnatural amino acids (Uaas) like BprY and CprY have been genetically incorporated into proteins to map protein-protein interactions. When placed in close proximity to a nucleophilic residue (such as Cysteine or Lysine) on an interacting protein, the high local effective concentration overcomes the activation barrier, leading to covalent crosslinking[5]. BprY exhibits significantly higher crosslinking efficiency than CprY due to the enhanced leaving group ability of bromide, making it the preferred choice for capturing transient interactions in vivo[5][6].

Selective O-alkylation workflow exploiting differential leaving group kinetics.

Quantitative Data Presentation

Table 1: Comparative Reactivity Profile of Halo-Propyl Tyrosine Derivatives

Parameter	O -(3-Bromopropyl)-tyrosine (BprY)	O -(3-Chloropropyl)-tyrosine (CprY)
Leaving Group	Bromide ( Br− )	Chloride ( Cl− )
C-X Bond Energy	~285 kJ/mol	~339 kJ/mol
Relative SN​2 Rate	Fast (Primary target for nucleophiles)	Slow (Requires forcing conditions/catalysis)
PEPC Efficiency	High (Preferred for in vivo crosslinking)[5]	Low to Moderate[5]
Synthetic Utility	Highly reactive warhead	Stable intermediate for sequential functionalization[3][4]
Typical Activation Temp	25°C – 60°C	80°C – 100°C (Often requires NaI)[4]

Self-Validating Experimental Protocols

The following protocols form a self-validating system. Protocol 1 leverages the superior leaving group ability of bromide to synthesize the stable CprY intermediate. Protocol 2 demonstrates the forced displacement of the inferior chloride leaving group.

Protocol 1: Chemoselective Synthesis of O -(3-chloropropyl)-tyrosine Derivatives

Objective: Synthesize the CprY intermediate without triggering dual alkylation. Causality Check: We utilize a mild base to prevent elimination side-reactions and excess dihaloalkane to statistically favor mono-alkylation.

• Preparation: Dissolve the tyrosine/phenol derivative (1.0 eq) in anhydrous Acetonitrile or DMF. Causality: Polar aprotic solvents leave the nucleophile unsolvated, maximizing its reactivity.

• Deprotonation: Add anhydrous Potassium Carbonate ( K2​CO3​ , 2.0 eq). Stir for 15 minutes at room temperature.

• Alkylation: Add 1-bromo-3-chloropropane (3.0 eq) dropwise. Causality: The large excess prevents dimerization (where one haloalkane reacts with two phenol molecules).

• Heating: Heat the mixture to 60–70 °C for 12–18 hours. At this temperature, the C-Br bond is cleaved via SN​2 , but the C-Cl bond remains intact.

• Workup: Monitor via LC-MS. Upon completion, cool to room temperature, quench with distilled water, and extract with Ethyl Acetate (3x).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , concentrate under reduced pressure, and purify via flash chromatography.

Protocol 2: Nucleophilic Displacement of the Chloropropyl Moiety

Objective: Amination of the CprY intermediate to yield the final functionalized product. Causality Check: Because chloride is a poor leaving group, we utilize a Finkelstein reaction to generate a highly reactive iodide intermediate in situ.

• Preparation: Dissolve the O -(3-chloropropyl)-tyrosine intermediate (1.0 eq) from Protocol 1 in anhydrous Acetonitrile.

• Reagent Addition: Add the target nucleophile (e.g., N-methylpiperazine, 2.0 eq) and Triethylamine (2.0 eq).

• Catalysis: Add a catalytic amount of Sodium Iodide (NaI, 0.2 eq). Causality: NaI facilitates an in situ Finkelstein reaction, converting the sluggish alkyl chloride to a highly reactive alkyl iodide. Iodide is an exceptional leaving group, drastically accelerating the amination.

• Heating: Heat the reaction to 80–90 °C for 12–24 hours.

• Workup: Cool the mixture, remove the solvent under reduced pressure, resuspend in water, and extract with Dichloromethane. Purify the final product via chromatography.

Conclusion

The fundamental chemical physics governing leaving group efficacy dictate that bromopropyl tyrosine derivatives are highly reactive electrophiles suitable for direct crosslinking and probing, whereas chloropropyl derivatives serve as stable, chemoselective intermediates. By understanding and manipulating the activation energy barriers of C-Br versus C-Cl bonds, researchers can design highly specific, sequential covalent workflows for both drug discovery and structural biology.

References

1.[1] Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent Source: nih.gov URL:

2.[3] 2-Arylquinolines as novel anticancer agents with dual EGFR/FAK kinase inhibitory activity: synthesis, biological evaluation, and molecular modelling insights Source: nih.gov URL:

3.[2] The Role and Nucleophilicity of Chloride and Bromide Nucleophiles in Both Sn1 and Sn2 Substitution Reactions with Tert-Butanol and 1-Butanol Source: odinity.com URL:

4.[4] New Route for the synthesis of Bosutinib Source: derpharmachemica.com URL:

5.[6] Proximity-enhanced SuFEx chemical cross-linker for specific and multitargeting cross-linking mass spectrometry Source: pnas.org URL:

6.[5] Proximity-Enabled Protein Crosslinking through Genetically Encoding Haloalkane Unnatural Amino Acids Source: nih.gov URL:

Sources

• 1. Nucleophilic Substitution (SN2): Dependence on Nucleophile, Leaving Group, Central Atom, Substituents, and Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. odinity.com [odinity.com]
• 3. 2-Arylquinolines as novel anticancer agents with dual EGFR/FAK kinase inhibitory activity: synthesis, biological evaluation, and molecular modelling insights - PMC [pmc.ncbi.nlm.nih.gov]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. Proximity-Enabled Protein Crosslinking through Genetically Encoding Haloalkane Unnatural Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]

N-Boc-O-(3-bromopropyl)-L-tyrosine vs standard tyrosine in target binding affinity

An In-Depth Comparative Guide to the Target Binding Characteristics of N-Boc-O-(3-bromopropyl)-L-tyrosine and L-Tyrosine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a detailed comparison of the biochemical interaction profiles of the synthetic amino acid derivative, N-Boc-O-(3-bromopropyl)-L-tyrosine, and the natural amino acid, L-tyrosine. A common misconception is to evaluate such compounds on a single metric of "binding affinity." However, their profound structural differences dictate fundamentally distinct binding modalities. L-tyrosine engages in reversible, non-covalent interactions with its enzymatic targets, governed by equilibrium dynamics. In stark contrast, N-Boc-O-(3-bromopropyl)-L-tyrosine is engineered as a covalent modifier, characterized by a two-step, irreversible binding mechanism. This guide elucidates these differences, outlines the appropriate experimental methodologies for characterizing each type of interaction, and discusses the implications for their respective applications in research and development.

Molecular Profiles: Structure Dictates Function

The divergent functionalities of these two molecules are rooted in their chemical structures. L-tyrosine is a canonical amino acid, while N-Boc-O-(3-bromopropyl)-L-tyrosine is a derivative heavily modified for specific chemical applications.

• L-Tyrosine: As a fundamental biological building block, L-tyrosine features a free α-amino group, a carboxyl group, and a phenol side chain. These functional groups are essential for its recognition and processing by enzymes. For instance, it is a substrate for Tyrosyl-tRNA synthetase (TyrRS), which ligates it to its corresponding tRNA for protein synthesis, and Tyrosine Hydroxylase, the rate-limiting enzyme in the biosynthesis of catecholamines.

• N-Boc-O-(3-bromopropyl)-L-tyrosine: This derivative incorporates two key modifications that radically alter its biochemical behavior:

  • N-Boc (tert-Butyloxycarbonyl) Group: This bulky protecting group is attached to the α-amino group. Its primary role is to prevent the amine from participating in unwanted reactions during chemical synthesis. Critically, this modification sterically hinders and electronically deactivates the amine, preventing the molecule from being recognized by enzymes like TyrRS that require a free primary amine for substrate binding.

  • O-(3-bromopropyl) Group: This group, attached to the phenolic hydroxyl, introduces a reactive electrophilic handle. The terminal bromine atom is a leaving group, making the propyl chain susceptible to nucleophilic attack by residues on a protein surface, such as the thiol group of cysteine or the imidazole of histidine. This functionality is explicitly designed to form a stable, irreversible covalent bond with a target protein.

A Tale of Two Binding Modalities: Reversible vs. Covalent

A direct comparison of "binding affinity" using a single metric like the dissociation constant (Kd) is scientifically inappropriate for these molecules. They bind to targets via entirely different mechanisms.

L-Tyrosine: Reversible, Equilibrium-Driven Binding

L-tyrosine's interactions with enzymes are typically non-covalent and reversible. These interactions, involving hydrogen bonds, electrostatic forces, and van der Waals interactions, exist in a state of equilibrium. The strength of this interaction is quantified by the dissociation constant (Kd), which represents the concentration of ligand at which 50% of the target protein is occupied. A lower Kd value signifies a higher binding affinity.

Figure 1: Diagram of a reversible binding equilibrium, characteristic of L-tyrosine, where Kd is the ratio of the off-rate (koff) to the on-rate (kon).

N-Boc-O-(3-bromopropyl)-L-tyrosine: Irreversible, Covalent Modification

This molecule is designed as a targeted covalent inhibitor (TCI) or probe. Its interaction is a two-step process:

• Initial Recognition (Non-covalent): The molecule first forms a reversible, non-covalent complex with the target protein, guided by the tyrosine scaffold. The affinity of this initial binding is represented by an inhibition constant (Ki).

• Irreversible Reaction: Once bound, the reactive bromopropyl group is positioned to react with a nearby nucleophilic residue, forming a permanent covalent bond. This chemical reaction is characterized by a rate of inactivation (kinact).

The efficiency of a covalent inhibitor is not measured by Kd, but by the second-order rate constant kinact/Ki . This ratio represents the overall efficiency of covalent modification, accounting for both initial binding affinity and the subsequent rate of bond formation.

Figure 2: The two-step mechanism of covalent inhibition. An initial reversible binding (governed by Ki) is followed by an irreversible chemical reaction (kinact).

Quantitative Comparison and Experimental Design

To illustrate the practical differences, we will compare the binding of L-tyrosine to its cognate enzyme, Tyrosyl-tRNA synthetase (TyrRS), with a hypothetical scenario of using N-Boc-O-(3-bromopropyl)-L-tyrosine to target an engineered cysteine near the TyrRS active site.

Parameter	L-Tyrosine	N-Boc-O-(3-bromopropyl)-L-tyrosine	Significance
Binding Modality	Non-covalent, Reversible	Covalent, Irreversible	Defines the stability and duration of the target engagement.
Key Affinity Metric	Dissociation Constant (Kd)	Covalent Efficiency (kinact/Ki)	Different metrics are required to quantify the distinct mechanisms.
Example Value	~2.5 µM (for E. coli TyrRS)	Hypothetical: 1 x 104 M-1s-1	L-tyrosine's Kd reflects equilibrium binding. The derivative's efficiency reflects the rate of permanent modification.
Biological Role	Substrate for enzymes	Synthetic probe/inhibitor	One participates in metabolism; the other is a tool to interrogate or block it.
Target Recognition	Requires free α-amino group	Tyrosine scaffold for initial recognition	N-Boc group prevents binding to native tyrosine sites.

Experimental Protocol 1: Measuring L-Tyrosine Affinity via Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, allowing for the determination of Kd, enthalpy (ΔH), and stoichiometry (n).

Methodology:

• Preparation: Dialyze purified TyrRS and L-tyrosine solution into the same buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.5).

• Loading: Load the TyrRS solution (e.g., 20 µM) into the sample cell of the calorimeter. Load a concentrated L-tyrosine solution (e.g., 300 µM) into the injection syringe.

• Titration: Perform a series of small, sequential injections of L-tyrosine into the sample cell while monitoring the heat change after each injection.

• Data Analysis: Integrate the heat peaks and plot the heat change per mole of injectant against the molar ratio of ligand to protein. Fit the resulting binding isotherm to a suitable model (e.g., one-site binding) to derive the Kd.

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-Boc-O-(3-bromopropyl)-L-tyrosine

As researchers and scientists at the forefront of drug development, our commitment to innovation is matched by our dedication to safety and environmental stewardship. The proper handling and disposal of specialized chemical reagents like N-Boc-O-(3-bromopropyl)-L-tyrosine are not just procedural formalities; they are integral to a culture of safety and regulatory compliance. This guide provides a detailed, step-by-step protocol for the safe disposal of this compound, grounded in established safety principles for halogenated organic compounds and federal regulations.

The structure of N-Boc-O-(3-bromopropyl)-L-tyrosine—a derivative of the amino acid L-tyrosine containing a bromopropyl group—classifies it as a brominated organic compound. Such substances require careful management due to their potential hazards and environmental impact.[1] This document serves as a practical, hands-on resource for laboratory personnel, ensuring that disposal practices mitigate risk and adhere to the highest safety standards.

Hazard Assessment and Characterization

Key Hazard Considerations:

Hazard Category	Description	Rationale & Causality
Irritant	May cause skin, eye, and respiratory tract irritation.[2]	Many functionalized amino acid derivatives can be irritants. The alkyl bromide component can also contribute to this property.
Environmental Hazard	Potential for environmental contamination if disposed of improperly.[3]	Halogenated organic compounds can be persistent in the environment. Disposal into drains or regular trash is strictly prohibited.[3]
Combustibility	Combustible solid.	Like most organic compounds, it can burn, potentially producing hazardous combustion gases such as hydrogen bromide and nitrogen oxides.

It is imperative to always consult the manufacturer-provided Safety Data Sheet (SDS) for specific hazard information and handling instructions. If an SDS is unavailable, the compound must be treated as hazardous waste.[4]

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. When handling N-Boc-O-(3-bromopropyl)-L-tyrosine for disposal, the following PPE is mandatory:

• Eye Protection: Wear chemical safety goggles with side shields that conform to OSHA's regulations in 29 CFR 1910.133 or European Standard EN166.[2]

• Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene.[5] Always inspect gloves for tears or holes before use and wash hands thoroughly after removal.[6]

• Protective Clothing: A standard laboratory coat must be worn.[5] Ensure it is fully buttoned.

• Respiratory Protection: If there is a risk of generating dusts, especially during spill cleanup, a NIOSH/MSHA-approved respirator should be used.[2] All handling of the solid and preparation of the waste container should be performed inside a certified chemical fume hood to minimize inhalation exposure.[7]

Step-by-Step Disposal Protocol

The disposal of N-Boc-O-(3-bromopropyl)-L-tyrosine must follow the guidelines established by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[3][8]

Step 1: Waste Characterization and Segregation

• Classify the Waste: N-Boc-O-(3-bromopropyl)-L-tyrosine waste is classified as halogenated organic waste .[1]

• Segregate Incompatibles: This waste stream must be kept separate from other waste types, especially incompatible materials. Do not mix with:

  • Acids or Bases[8]

  • Oxidizers

  • Reducing agents or powdered metals[6][7]

• Collect Waste Streams Separately:

  • Solid Waste: Collect un-used or contaminated N-Boc-O-(3-bromopropyl)-L-tyrosine powder in a designated solid waste container. This includes contaminated consumables like weigh boats, gloves, and filter paper.[1]

  • Aqueous Waste: Any aqueous solutions containing this compound must be collected as hazardous aqueous waste.[1]

  • Non-Halogenated Solvent Waste: Do not mix solvents containing this compound with non-halogenated solvent waste streams.

Step 2: Container Selection and Labeling

• Choose a Compatible Container: Use a chemically resistant container that will not react with the waste. A high-density polyethylene (HDPE) or glass container is typically appropriate.[7][8] The container must be in good condition, free from damage, and have a secure, leak-proof lid.[3][9]

• Label the Container Correctly: Proper labeling is a critical regulatory requirement.[10] The label must be affixed to the container as soon as the first drop of waste is added.[7] The label must include:

  • The words "HAZARDOUS WASTE "[9]

  • The full chemical name: "N-Boc-O-(3-bromopropyl)-L-tyrosine " (no formulas or abbreviations).[9]

  • The specific hazard class: "Halogenated Organic Waste ".[1]

  • An accurate list of all contents by percentage.[9]

Step 3: Accumulation and Storage

• Point of Generation: Waste must be accumulated at or near the point of generation, under the direct control of laboratory personnel.[3] This is known as a Satellite Accumulation Area (SAA).

• Keep Containers Closed: The waste container must remain closed at all times except when actively adding waste.[9] Do not leave a funnel in the opening.

• Secondary Containment: Place the waste container in a secondary containment bin to prevent spills from reaching drains or other reactive chemicals.[8]

• Storage Limits: Do not fill the container beyond 90% capacity to allow for expansion.[8] Be aware of your institution's and state's limits on how long waste can be stored in an SAA.[8][11]

Step 4: Arranging for Final Disposal

• Contact EH&S: Once the container is full or is no longer needed, contact your institution's Environmental Health & Safety (EH&S) office to arrange for a waste pickup.[9]

• Documentation: Complete any required chemical waste collection forms accurately. This documentation is essential for regulatory compliance and proper manifesting by a licensed waste disposal facility.[12]

• Professional Disposal: The final disposal will be carried out by a certified hazardous waste management company, which will transport the material to a licensed Treatment, Storage, and Disposal Facility (TSDF).[12]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of N-Boc-O-(3-bromopropyl)-L-tyrosine.

Caption: Disposal workflow for N-Boc-O-(3-bromopropyl)-L-tyrosine.

Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is critical to prevent exposure and environmental contamination.

• Small Spill (manageable by lab personnel):

  • Alert personnel in the immediate area.

  • If the material is a solid, avoid creating dust.

  • Wearing appropriate PPE, gently cover the spill with an inert absorbent material like sand or vermiculite.[7]

  • Carefully scoop the absorbed material into a designated hazardous waste container.[1][7]

  • Clean the spill area with an appropriate solvent and decontaminate.

  • Report the incident to your supervisor.

• Large Spill (requires outside assistance):

  • Evacuate the laboratory immediately.[5]

  • Alert others to stay out of the area.

  • If safe to do so, close the laboratory door to contain any vapors.

  • Contact your institution's emergency number or EH&S for assistance.[7]

Governing Regulatory Framework

All laboratory waste management procedures are governed by federal and state regulations to ensure safety and environmental protection.

• Occupational Safety and Health Administration (OSHA): The "Occupational Exposure to Hazardous Chemicals in Laboratories" standard (29 CFR 1910.1450), also known as the Laboratory Standard, mandates the creation of a Chemical Hygiene Plan (CHP).[4][13] This plan must include procedures for the safe handling and disposal of hazardous chemicals.[4]

• Environmental Protection Agency (EPA): The EPA regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[3] These regulations cover all aspects of the hazardous waste life cycle, from generation and storage to transportation and final disposal.[8] Laboratories are considered hazardous waste generators and must comply with these rules.[12]

By adhering to the detailed procedures in this guide, you contribute to a safer laboratory environment, protect our ecosystem, and ensure that your institution remains in full compliance with federal and state law.

References

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Available from: [Link]

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Available from: [Link]

• Carl ROTH. Safety Data Sheet: Boc-L-Tyrosine. Available from: [Link]

• American Chemical Society. Regulation of Laboratory Waste. Available from: [Link]

• Environmental Protection Agency. (2017). Laboratory Environmental Sample Disposal Information Document. Available from: [Link]

• Occupational Safety and Health Administration. Laboratory Safety Guidance. Available from: [Link]

• Washington State University. Standard Operating Procedure: Bromine. Available from: [Link]

• Rutgers University. Standard Operating Procedure: Bromine. Available from: [Link]

• Columbia University Research. Hazardous Chemical Waste Management Guidelines. Available from: [Link]

• Vanderbilt University. The Laboratory Standard | Office of Clinical and Research Safety. Available from: [Link]

• Environmental Protection Agency. (1983, December). Bromination Process for Disposal of Spilled Hazardous Materials. Available from: [Link]

• University of Washington. Standard Operating Procedure: Bromine Safety. Available from: [Link]

• AnaSpec. (2021, February 22). Safety Data Sheet (SDS) - Boc-O-methyl-L-tyrosine. Available from: [Link]

• Occupational Safety and Health Administration. OSHA Factsheet: Laboratory Safety Chemical Hygiene Plan. Available from: [Link]

• Occupational Safety and Health Administration. 1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories (Non-Mandatory). Available from: [Link]

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• 2. fishersci.com [fishersci.com]
• 3. danielshealth.com [danielshealth.com]
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• 5. ipo.rutgers.edu [ipo.rutgers.edu]
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• 8. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
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• 10. The Laboratory Standard | Office of Clinical and Research Safety [vumc.org]
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• 12. epa.gov [epa.gov]
• 13. osha.gov [osha.gov]

Personal protective equipment for handling N-Boc-O-(3-bromopropyl)-L-tyrosine

Comprehensive Safety & Operational Guide: Handling N-Boc-O-(3-bromopropyl)-L-tyrosine

Welcome to the definitive operational guide for handling N-Boc-O-(3-bromopropyl)-L-tyrosine. In modern peptide synthesis, bioconjugation, and drug development, this bifunctional building block is highly valued for its stable Boc-protected amine and its highly reactive 3-bromopropyl ether. However, the very reactivity that makes it synthetically useful also makes it a significant occupational hazard.

As a Senior Application Scientist, I have designed this guide to move beyond basic safety data sheets. By understanding the mechanistic causality behind this compound's behavior, we can transform hazardous procedures into controlled, self-validating workflows.

Mechanistic Hazard Analysis: The "Why" Behind the Risk

To handle a chemical safely, we must first understand its molecular behavior. N-Boc-O-(3-bromopropyl)-L-tyrosine features a primary alkyl bromide, classifying this compound as a potent .

Alkylating agents are electrophiles that seek out electron-rich nucleophiles. In a biological context, these nucleophiles are the sulfhydryl groups of your proteins and the nitrogenous bases of your DNA. Unprotected exposure can lead to rapid covalent modification of these biological macromolecules, presenting severe risks of skin sensitization, respiratory irritation, and potential[1]. Furthermore, the lipophilic nature of the tert-butoxycarbonyl (Boc) [2] enhances the molecule's solubility in organic solvents (such as DMF or DCM). This paradoxically increases the risk of dermal penetration if the solvent breaches standard laboratory gloves.

Electrophilic hazard mechanism and chemical quenching pathway for bromopropyl derivatives.

Quantitative PPE Matrix

Standard laboratory PPE is insufficient when handling solvated alkylating agents. The table below outlines the mandatory protective equipment required for this compound, grounded in mechanistic rationale.

PPE Category	Recommended Material / Specification	Quantitative Metric	Mechanistic Rationale
Hand Protection (Solid)	Nitrile Gloves (Double Gloving)	≥ 0.12 mm thickness	Sufficient for dry powder handling; prevents direct dermal contact with electrostatic particles.
Hand Protection (Solvent)	Butyl Rubber or Silver Shield	>240 min breakthrough	DCM/DMF rapidly permeates nitrile ( <5 min), carrying the lipophilic alkylating agent directly into the skin.
Eye Protection	Splash Goggles + Face Shield	ANSI Z87.1 rated	Protects ocular mucosa from highly irritating electrophilic aerosols and solvent splashes.
Body Protection	Flame-Retardant Coat + Neoprene Apron	Knee-length coverage	Prevents systemic absorption via clothing contamination during large-scale transfers.
Respiratory	Certified Chemical Fume Hood	Face velocity 80-120 fpm	Captures aerosolized particulates and volatile brominated degradation products during reaction.

Operational & Quenching Workflow

A safe protocol is a self-validating system. By intentionally incorporating a chemical quenching step, we validate that the resulting waste stream is entirely stripped of its alkylating hazard before it ever leaves the fume hood.

Step-by-step operational and disposal workflow for handling alkylating tyrosine derivatives.

Step-by-Step Methodology

Phase 1: Pre-Weighing and Setup

• Verify the fume hood face velocity is operating between 80-120 feet per minute (fpm).

• Don double nitrile gloves (if handling the dry solid) or butyl rubber gloves (if preparing a stock solution in DCM/DMF).

• Use an anti-static ionizer fan or anti-static spatulas for transfer.

  • Causality: Boc-protected amino acids are highly electrostatic. Static discharge can cause the fine, toxic powder to aerosolize, bypassing standard localized ventilation and creating an inhalation risk.

Phase 2: Reaction Execution

• Transfer the pre-weighed N-Boc-O-(3-bromopropyl)-L-tyrosine into a dry, round-bottom flask.

• Purge the system with inert gas (Argon or Nitrogen).

  • Causality: While the compound is relatively stable, inert conditions prevent atmospheric moisture from slowly hydrolyzing the bromopropyl ether, ensuring stoichiometric precision for your downstream cross-linking.

• Add the reaction solvent (e.g., anhydrous DMF) via a secure syringe line to maintain a closed system.

Phase 3: Quenching (The Self-Validating Safety Step) Never dispose of unreacted alkylating agents directly into waste streams. They must be chemically neutralized to prevent environmental toxicity and dangerous cross-reactions in the waste carboy.

• Prepare a 1.0 M aqueous solution of Sodium Thiosulfate ( Na2​S2​O3​ ).

• Upon reaction completion, cool the reaction mixture to 0∘C .

• Dropwise, add 2 equivalents of the 1.0 M thiosulfate solution relative to the starting material.

• Stir vigorously for 30-60 minutes.

  • Causality: The highly polarizable "soft" thiosulfate nucleophile undergoes a rapid SN​2 substitution with the "soft" electrophilic carbon of the primary alkyl bromide. This displaces the bromide ion and forms a benign, water-soluble Bunte salt, completely neutralizing the alkylating hazard.

Spill Response & Disposal Plan

Solid Spill Response: Do not sweep the powder, as the mechanical action will aerosolize the alkylating agent. Cover the spill with damp absorbent paper to suppress dust. Carefully scoop the material into a hazardous waste container. Wipe the affected area thoroughly with a 1.0 M sodium thiosulfate solution to chemically neutralize any residual microscopic traces, followed by a water rinse.

Liquid Spill Response: Isolate the area immediately. Cover the spill with an inert absorbent material (e.g., vermiculite or sand). Treat the absorbed mass with 1.0 M sodium thiosulfate to quench the active bromopropyl groups before transferring the material to a designated halogenated waste bin.

Routine Disposal: After the Phase 3 quenching protocol, separate the aqueous and organic layers. Dispose of the organic layer in a designated "Halogenated Organic Waste" container. Dispose of the neutralized aqueous layer in an "Aqueous Waste" container, clearly labeled to indicate the presence of thiosulfate and bromide salts.

At the core of innovative drug development is uncompromising safety. By understanding the mechanistic causality of the reagents we use, we transform hazardous procedures into controlled, self-validating workflows. Trust your science by trusting your safety protocols.

References

• Title : 3-Bromo-L-tyrosine (CID 14187216) Source : PubChem - National Center for Biotechnology Information URL :[Link]

• Title : Boc-tyr(boc)-OH (CID 7010630) Source : PubChem - National Center for Biotechnology Information URL :[Link]

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• 1. 3-Bromo-L-tyrosine | C9H10BrNO3 | CID 14187216 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Boc-tyr(boc)-OH | C19H27NO7 | CID 7010630 - PubChem [pubchem.ncbi.nlm.nih.gov]